Phomopsinamine

Core Science & Biosynthesis

Whitepaper: A Technical Guide to the Isolation of Phomopsinamine from Phomopsis leptostromiformis

Abstract: This document provides a comprehensive, in-depth technical guide for the isolation of phomopsinamine, a potent microtubule-inhibiting mycotoxin, from the fungus Phomopsis leptostromiformis (teleomorph: Diaporthe toxica). Phomopsins, particularly the primary precursor phomopsin A, are cyclic hexapeptides responsible for the disease lupinosis in livestock.[1][2][3][4] Phomopsinamine, a derivative of phomopsin A, is of significant interest to researchers in oncology and cell biology due to its potent antimitotic activity.[5] This guide is intended for researchers, scientists, and drug development professionals, offering a narrative built on field-proven insights and authoritative scientific references. It details the entire workflow, from fungal culture and toxin biosynthesis to multi-step chromatographic purification and final analytical verification, emphasizing the causality behind experimental choices to ensure reproducibility and scientific integrity.

Section 1: Introduction to Phomopsins and the Producing Organism

Phomopsis leptostromiformis is a phytopathogenic fungus that primarily infects lupin species, where it produces a family of mycotoxins known as phomopsins.[3][4] The major toxic metabolite is phomopsin A, a complex cyclic hexapeptide.[1][2] The biological activity of these compounds stems from their ability to bind to tubulin, disrupting microtubule polymerization at sub-micromolar concentrations, a mechanism that places them in the same class of antimitotic agents as vinblastine.[5]

Phomopsinamine is a key derivative formed via the hydrolysis of phomopsin A.[5] Its isolation is therefore not a direct extraction from the fungus but a two-stage process: first, the isolation of its precursor, phomopsin A, followed by a controlled chemical conversion. This guide elucidates a robust methodology for achieving high-purity phomopsinamine suitable for advanced research applications.

Caption: Relationship between the biological source, precursor, and final product.

Section 2: Upstream Processing: Fungal Culture and Toxin Production

The foundation of successful isolation is a robust and optimized fungal culture that maximizes the production of the target precursor, phomopsin A. The choice of culture medium and environmental conditions is critical and non-intuitive; for instance, agitation, which enhances growth for many fungi, inhibits phomopsin production.[6]

Strain and Media Selection

The selection of a high-yield toxigenic strain, such as Phomopsis leptostromiformis WA1515, is paramount.[6] While the fungus can be cultured on solid media like Potato Dextrose Agar (PDA) for propagation, liquid culture is necessary for large-scale toxin production.[7] Research has demonstrated that a modified Czapek-Dox medium is highly effective.[6][8]

Expert Insight: The addition of yeast extract is a critical determinant of yield. It provides essential amino acids and cofactors that are not present in the basal salt medium, directly fueling the complex peptide biosynthesis pathway of phomopsin A.[6][8]

Optimized Culture Conditions

To maximize the yield of phomopsin A, which is almost entirely secreted into the culture liquid (~95%), precise control of culture parameters is essential.[6][8]

Parameter	Optimal Value	Rationale & Self-Validation
Culture Type	Stationary (Static)	Shaken cultures result in negligible phomopsin production.[6] The lack of toxin in agitated flasks serves as a negative control, validating the requirement for static conditions.
Temperature	25°C	This is the optimal temperature for the metabolic activity leading to toxin synthesis.[6] Deviation can shift metabolism towards growth over secondary metabolite production.
pH	6.0	The pH optimum for the biosynthetic enzymes is approximately 6.0.[6] Buffering the medium or adjusting it prior to sterilization is crucial for maintaining this condition.
Incubation Time	25-30 days	Phomopsin A is a secondary metabolite, meaning its production phase follows the primary growth phase. A long incubation period is necessary to achieve maximal accumulation in the medium.[9]

Protocol 1: Liquid Culture for Phomopsin A Production

• Media Preparation: Prepare a modified Czapek-Dox medium containing (per liter): 10.0 g sucrose, 10.0 g yeast extract, 2.0 g NaNO₃, 1.0 g KCl, 0.8 g sodium glycerophosphate, 0.4 g MgSO₄, and 0.01 g FeSO₄.[9] Adjust the pH to 6.0 before autoclaving.[9]

• Inoculation: Inoculate the sterile liquid medium with a mature culture of P. leptostromiformis grown on PDA.

• Incubation: Incubate the flasks under stationary conditions at 25°C for 25-30 days in the dark to prevent photodegradation of metabolites.[6][9]

• Monitoring: The culture is ready for harvest when significant mycelial growth has occurred and the incubation period is complete.

Section 3: Downstream Processing: Extraction and Purification of Phomopsin A

The downstream process is designed to efficiently capture phomopsin A from the large volume of aqueous culture medium and progressively purify it through a series of chromatographic steps.

Caption: Workflow for the extraction and purification of Phomopsin A.

Initial Solid-Phase Extraction (SPE)

The first step is to concentrate the phomopsin A from the clarified culture supernatant. This is effectively achieved using a hydrophobic adsorbent resin.

Expert Insight: Amberlite XAD-4 resin is an excellent choice due to its high affinity for moderately polar organic molecules like phomopsin A from an aqueous solution.[9] This step provides significant purification and concentration, removing salts, sugars, and other highly polar medium components, which are washed away with water.

Protocol 2: Solid-Phase Extraction

• Harvesting: Centrifuge the culture at high speed (e.g., 23,800 x g for 30 min) to pellet the fungal mycelia.[9] Decant and collect the supernatant, which contains the target toxin.

• Column Loading: Pass the supernatant through a pre-equilibrated Amberlite XAD-4 column at a slow flow rate.

• Washing: Wash the column thoroughly with several column volumes of distilled water to remove polar impurities.[9]

• Elution: Elute the bound phomopsins with methanol.[9] Collect the methanolic eluate.

• Concentration: Concentrate the eluate to dryness using a rotary evaporator to yield a crude extract.[9]

Multi-Step Chromatographic Purification

Achieving high purity requires a sequential chromatographic strategy, moving from low-resolution, high-capacity techniques to high-resolution, lower-capacity techniques.

Step 1: Medium Pressure Liquid Chromatography (MPLC)

The crude extract is first fractionated using MPLC or flash chromatography. A reversed-phase C18 silica is the stationary phase of choice, separating compounds based on hydrophobicity.

Step 2: High-Performance Liquid Chromatography (HPLC)

Fractions from MPLC that show activity or contain the target mass are pooled, concentrated, and subjected to preparative reversed-phase HPLC (RP-HPLC). This step is critical for resolving phomopsin A from its closely related structural analogs.

Parameter	HPLC Specification	Rationale & Self-Validation
Column	Reversed-Phase C18 (e.g., 100 x 2.1 mm, 5 µm)	The C18 chemistry provides the necessary hydrophobicity to retain and separate the cyclic peptide structure of phomopsin A.[10]
Mobile Phase A	Water with 0.1% Formic Acid	The acidic modifier protonates silanol groups on the stationary phase and acidic residues on the analyte, leading to sharper peaks and better resolution.[10]
Mobile Phase B	Methanol with 0.1% Formic Acid	Methanol is a common organic modifier for reversed-phase separation of natural products.[10]
Gradient	15% B to 95% B over ~12 min	A gradient elution is required to first elute more polar impurities and then increase organic content to elute the tightly-bound phomopsin A, ensuring good separation.[10]
Detection	UV (210-280 nm) & MS	UV detection monitors the peptide bonds and aromatic residues. Coupling to a mass spectrometer allows for precise tracking of the target ion.

Section 4: Conversion to Phomopsinamine and Final Analysis

Hydrolysis of Phomopsin A

Phomopsinamine is generated through the hydrolysis of the dicarboxylic acid moiety of purified phomopsin A.[5] This targeted chemical modification requires careful control to prevent unwanted side reactions or degradation of the core structure.

Protocol 3: Conversion to Phomopsinamine (Conceptual)

Note: Specific reaction conditions (acid/base concentration, temperature, time) must be optimized empirically to maximize yield and purity.

• Reaction Setup: Dissolve the purified phomopsin A in a suitable solvent system.

• Hydrolysis: Introduce a hydrolyzing agent (e.g., dilute acid or base) and incubate under controlled temperature.

• Quenching: Neutralize the reaction to stop hydrolysis.

• Purification: Purify the resulting phomopsinamine from the reaction mixture using the same RP-HPLC method described in Section 3.2, adjusting the gradient as necessary to resolve the product from any remaining starting material.

Analytical Verification

The identity and purity of the final product must be unequivocally confirmed using modern analytical techniques.

Technique	Purpose	Expected Result for Phomopsinamine
LC-MS/MS	Identity & Purity Confirmation	A single major peak in the chromatogram with the correct precursor ion mass and characteristic fragment ions (e.g., transitions like 789 > 226 and 789 > 323 for Phomopsin A).[4] The mass of phomopsinamine will be different due to hydrolysis.
High-Res MS	Molecular Formula Confirmation	Provides a highly accurate mass measurement, allowing for the confident determination of the elemental composition.
NMR (¹H, ¹³C)	Definitive Structural Elucidation	Comparison of NMR spectra with published data provides unambiguous confirmation of the molecular structure.[1][2]

Section 5: Conclusion

The isolation of phomopsinamine is a complex, multi-stage process that combines fungal biotechnology, extraction chemistry, and advanced chromatography. The process hinges on the initial high-yield production of its precursor, phomopsin A, under specific stationary liquid culture conditions. Subsequent purification requires a logical progression of chromatographic techniques to achieve the high purity necessary for pharmacological and biochemical research. This guide provides a scientifically-grounded framework, emphasizing the rationale behind each step to empower researchers to successfully isolate this potent and valuable natural product.

References

• Title: Phomopsin A production by Phomopsis leptostromiformis in liquid media. Source: PubMed, Applied and Environmental Microbiology URL: [Link]

• Title: Phomopsins: an overview Source: AperTO - Archivio Istituzionale Open Access dell'Università di Torino URL: [Link]

• Title: Phomopsinamine - Bioaustralis Fine Chemicals Source: Bioaustralis Fine Chemicals URL: [Link]

• Title: Structure elucidation of phomopsin A, a novel cyclic hexapeptide mycotoxin produced by Phomopsis leptostromiformis Source: Semantic Scholar URL: [Link]

• Title: Structure elucidation of phomopsin A, a novel cyclic hexapeptide mycotoxin produced by Phomopsis leptostromiformis Source: RSC Publishing URL: [Link]

• Title: Phomopsin A production by Phomopsis leptostromiformis in liquid media Source: PMC - NIH URL: [Link]

• Title: Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system Source: ResearchGate URL: [Link]

• Title: Characterization of a Diaporthe toxica Strain: Growth, Spore Formation, Phomopsin-A, and Alkaloids Production on Lupins Source: MDPI URL: [Link]

• Title: Development and validation of an LC-MS/MS method for the detection of phomopsin A in lupin and lupin-containing retail food samples from the Netherlands Source: ResearchGate URL: [Link]

• Title: Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system Source: NIH URL: [Link]

• Title: Biosynthetic investigation of phomopsins reveals a widespread pathway for ribosomal natural products in Ascomycetes Source: PNAS URL: [Link]

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• 3. Characterization of a Diaporthe toxica Strain: Growth, Spore Formation, Phomopsin-A, and Alkaloids Production on Lupins [mdpi.com]
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• 10. Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system - PMC [pmc.ncbi.nlm.nih.gov]

Phomopsinamine: A Technical Guide on its Role in Lupinosis and Mycotoxin Research for Scientific Professionals

Abstract

This technical guide provides a comprehensive overview of phomopsinamine, a potent mycotoxin central to the animal disease lupinosis and a significant subject of mycotoxin research. We will delve into the biochemical intricacies of phomopsinamine, its mechanism of action as a microtubule inhibitor, and its pathological impact, particularly on livestock. This document will further explore the biosynthetic pathways employed by the fungus Diaporthe toxica, advanced analytical methodologies for detection and quantification, and the broader implications of phomopsin research for drug development. Detailed experimental protocols and data visualizations are provided to support researchers, scientists, and drug development professionals in this field.

Introduction: The Enigma of Lupinosis and the Discovery of Phomopsins

Lupinosis is a severe and often fatal mycotoxicosis that primarily affects sheep, though cattle, horses, and other livestock are also susceptible.[1][2] The disease is characterized by acute liver damage, leading to symptoms such as jaundice, loss of appetite, lethargy, and in severe cases, death.[1][2][3] Historically, outbreaks of lupinosis have caused significant economic losses in regions where lupin stubble is used as a primary source of animal feed, particularly in Australia and South Africa.[2][4]

The causative agents of lupinosis were identified as a group of mycotoxins known as phomopsins.[1][5] These toxins are produced by the fungus Diaporthe toxica (formerly known as Phomopsis leptostromiformis), which infects lupin plants.[1][3][6][7][8] The fungus can remain dormant within the plant and produce toxins as the plant senesces, contaminating the stubble that livestock later consume.[2] Phomopsin A is the most abundant and toxic of these compounds.[7][8][9] Phomopsinamine is a closely related and equally potent derivative formed by the hydrolysis of phomopsin A.[10][]

The Biochemistry of Phomopsinamine: Structure and Properties

Phomopsinamine is a complex macrocyclic hexapeptide.[12] Its structure features a 13-membered ring formed by an ether linkage.[4][13][14] This unique structural feature is crucial for its biological activity.

Property	Value	Source
Molecular Formula	C32H43ClN6O8	[10][]
Molecular Weight	675.17 g/mol	[10]
Purity (typical)	>95% by HPLC	[10][]
Solubility	Soluble in methanol or DMSO	[10]
Long-term Storage	-20°C	[10][]

The chemical stability and solubility of phomopsinamine are critical considerations for its extraction, purification, and analysis in research settings. Its solubility in organic solvents like methanol and DMSO facilitates its use in various experimental assays.

The Molecular Mechanism of Toxicity: A Potent Mitotic Inhibitor

The primary mechanism of phomopsinamine's toxicity lies in its potent inhibition of microtubule polymerization.[10][14] Microtubules are essential cytoskeletal components involved in numerous cellular processes, including cell division, intracellular transport, and maintenance of cell shape.

Phomopsinamine binds to tubulin, the protein subunit of microtubules, at a site that overlaps with the binding sites of other well-known microtubule inhibitors like vinblastine and maytansine.[10][14] This binding prevents the assembly of tubulin dimers into microtubules, leading to a disruption of the mitotic spindle and arrest of the cell cycle in the metaphase.[1] The inability of cells, particularly rapidly dividing hepatocytes, to complete mitosis results in the characteristic liver damage observed in lupinosis.[1]

Signaling Pathway of Phomopsin-Induced Mitotic Arrest

Caption: Phomopsinamine's mechanism of action, leading to mitotic arrest.

Biosynthesis of Phomopsins by Diaporthe toxica

The production of phomopsins by Diaporthe toxica is a complex process influenced by environmental factors such as humidity.[6] The fungus synthesizes these mycotoxins as secondary metabolites.[5] Recent research has shed light on the genetic basis of phomopsin biosynthesis, identifying a ribosomal peptide synthesis pathway.[4] This discovery is significant as it opens up avenues for developing strategies to control toxin production, such as breeding lupin varieties resistant to fungal colonization.[3][5]

Advanced Analytical Techniques for Phomopsin Detection

Accurate and sensitive detection of phomopsins in animal feed and food products is crucial for preventing lupinosis and ensuring food safety.[9][12] Several analytical methods have been developed for this purpose.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of phomopsins.[4] A common approach involves using a C18 reverse-phase column with a mobile phase consisting of an acetonitrile/water gradient.[4]

Experimental Protocol: HPLC Analysis of Phomopsins

• Sample Preparation: Extract the sample (e.g., ground lupin seeds) with a mixture of acetonitrile, water, and acetic acid (80:20:1 v/v/v).[15]

• Centrifugation: Centrifuge the extract to pellet solid debris.

• Dilution: Dilute the supernatant with water.[15]

• Injection: Inject the diluted extract directly into the HPLC system.

• Chromatographic Conditions:

  • Column: Thermo Fisher BDS-HYPERSIL-C18 (5 µm, 4.6 x 250 mm).[4]

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).[4]

  • Mobile Phase B: Acetonitrile.[4]

  • Elution Program: Isocratic elution with 80% A and 20% B for 25 minutes.[4]

  • Flow Rate: 1 mL/min.[4]

• Detection: Monitor the eluent at 280 nm using a UV detector.[4] Phomopsins typically elute around 16 minutes under these conditions.[4]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and specificity for phomopsin analysis.[15] This "dilute-and-shoot" method is particularly useful for complex matrices like food products.[15]

Experimental Protocol: LC-MS/MS Analysis of Phomopsin A

• Extraction: Follow the same extraction procedure as for HPLC.[15]

• Instrumentation: Utilize a UHPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Separation: Employ a suitable C18 column with a gradient elution program.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Transitions for Phomopsin A: Monitor the transitions m/z 789 > 226 and 789 > 323.[15]

• Quantification and Identification:

  • Quantify using a calibration curve of phomopsin A standards.

  • Confirm identity based on retention time and the ratio of the two monitored transitions, which should comply with European Union guidelines.[15]

The limit of quantification (LOQ) for this method can be as low as 5 µg/kg, with a limit of detection (LOD) of 1 µg/kg in food products.[15]

Phomopsinamine in Mycotoxin Research and Drug Development

The potent biological activity of phomopsinamine has garnered significant interest beyond its role in veterinary toxicology.

A Model for Mycotoxin Research

Phomopsinamine serves as a valuable model compound in mycotoxin research. Studying its biosynthesis, mechanism of action, and detoxification pathways can provide insights into other mycotoxins. The development of analytical methods for phomopsins also contributes to the broader field of mycotoxin detection.

Potential as an Anticancer Agent

The ability of phomopsinamine to inhibit microtubule polymerization makes it a potential candidate for cancer chemotherapy.[4] This mechanism is shared by several successful anticancer drugs, including the vinca alkaloids (vinblastine and vincristine) derived from the Madagascar periwinkle (Catharanthus roseus).[4][16] The potent antimitotic activity of phomopsins suggests they could be a lead for the development of new antitumor drugs.[4] Further research is needed to explore the therapeutic potential of phomopsinamine and its derivatives, focusing on improving their therapeutic index and reducing their toxicity to non-cancerous cells.

Experimental Workflow: From Mycotoxin to Drug Candidate

Caption: A generalized workflow for developing a drug candidate from a natural mycotoxin.

Conclusion and Future Directions

Phomopsinamine remains a mycotoxin of significant concern in animal health, necessitating ongoing surveillance and the development of resistant lupin cultivars. Simultaneously, its potent biological activity as a microtubule inhibitor presents a compelling opportunity for drug discovery, particularly in the field of oncology. Future research should focus on a deeper understanding of the regulation of phomopsin biosynthesis, the development of more rapid and field-deployable detection methods, and the exploration of phomopsin derivatives with improved therapeutic properties. The continued study of phomopsinamine will undoubtedly contribute to both safer agricultural practices and the potential for novel therapeutic interventions.

References

• Bioaustralis Fine Chemicals. Phomopsinamine. [Link]

• Cowley, R. B., et al. (2024). Characterization of a Diaporthe toxica Strain: Growth, Spore Formation, Phomopsin-A, and Alkaloids Production on Lupins. MDPI. [Link]

• Cowley, R. B., et al. (2024). Characterization of a Diaporthe toxica Strain: Growth, Spore Formation, Phomopsin-A, and Alkaloids Production on Lupins. ResearchGate. [Link]

• Department of Primary Industries, New South Wales. Reducing the risk of lupinosis and the incidence of phomopsis. [Link]

• Ding, Y., et al. (2016). Biosynthetic investigation of phomopsins reveals a widespread pathway for ribosomal natural products in Ascomycetes. PNAS. [Link]

• Food Standards Australia New Zealand. (2001). PHOMOPSINS IN FOOD. [Link]

• García-Cela, E., et al. (2020). Phomopsins: An overview of phytopathological and chemical aspects, toxicity, analysis and occurrence. ResearchGate. [Link]

• Kunz, S., et al. (2021). Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system. National Institutes of Health. [Link]

• Lacey, E., et al. (1987). Interaction of phomopsin A and related compounds with purified sheep brain tubulin. PubMed. [Link]

• Li, Y., et al. (1990). Interaction of phomopsin A with porcine brain tubulin. Inhibition of tubulin polymerization and binding at a rhizoxin binding site. PubMed. [Link]

• MSD Veterinary Manual. Mycotoxic Lupinosis in Animals. [Link]

• Numan, Z., & Campbell, K. (2022). Development and validation of an LC-MS/MS method for the detection of phomopsin A in lupin and lupin-containing retail food samples from the Netherlands. ResearchGate. [Link]

• Valente, S., et al. (2024). Characterization of Diaporthe toxica associated with lupin beans: growth, spore production, phomopsin-A and alkaloid biosynthesis. IRIS. [Link]

• Wikipedia. Catharanthus roseus. [Link]

• Wikipedia. Diaporthe toxica. [Link]

• Wikipedia. Lupinosis. [Link]

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Structure-activity relationship (SAR) of phomopsinamine derivatives

Executive Summary: The Phomopsinamine Pharmacophore

Phomopsinamine represents a distinct class of antimitotic agents derived from the macrocyclic mycotoxin Phomopsin A (Diaporthe toxica). While Phomopsin A is a cyclic hexapeptide containing a unique 13-membered ether bridge, phomopsinamine is the linear tripeptide fragment resulting from the hydrolytic opening of the macrocycle.

Contrary to the general rule where ring-opening abolishes the bioactivity of cyclic peptides, phomopsinamine retains potent microtubule-destabilizing activity (IC₅₀ < 1 µM). This guide analyzes the Structure-Activity Relationship (SAR) of the phomopsinamine core, delineating the critical pharmacophores required for high-affinity binding to the vinca domain of tubulin.

Structural Deconstruction & Pharmacophore Analysis

The biological potency of phomopsinamine derivatives hinges on specific non-proteinogenic amino acid residues. Understanding these motifs is critical for synthetic optimization.

The Core Scaffold

Phomopsin A is composed of a linear tripeptide side chain attached to a cyclic core. Upon hydrolysis, the "phomopsinamine" fragment (often defined as the N-terminal tripeptide segment) is released or exposed.

Key Structural Motifs:

• N-Methyl-3-(3,4-dihydroxyphenyl)-L-serine (NmDHP-Ser):

  • Role: This is the absolute critical determinant for tubulin binding. The catechol moiety mimics the interactions of the vindoline subunit of vinblastine.

  • SAR Insight: Methylation or removal of the hydroxyls at the 3,4-positions drastically reduces affinity. The N-methyl group provides metabolic stability and conformational lock.

• Dehydro-amino acids (Δ-Ile, Δ-Asp):

  • Role: In the parent Phomopsin A, these provide rigidity.

  • SAR Insight: Hydrogenation (e.g., Octahydrophomopsin A ) reduces potency slightly but retains nanomolar affinity, suggesting that while rigidity aids entropy, the specific contacts of the side chains are more dominant.

• The 13-Membered Ether Bridge (Parent Scaffold):

  • Role: Connects the tyrosine-derived moiety to an isoleucine derivative.

  • SAR Insight: Opening this ring to form linear phomopsinamine increases conformational freedom but exposes the peptide backbone, allowing it to adopt a "pseudo-cyclic" conformation within the tubulin binding pocket.

Mechanism of Action: The Vinca Domain Overlap

Phomopsinamine derivatives bind at the inter-dimer interface between

- and -tubulin (Vinca site). Unlike taxanes (stabilizers), they prevent the straight conformation required for microtubule polymerization, leading to curved protofilaments and spiral aggregates.

Binding Dynamics:

• Competitive Inhibition: Phomopsinamine competes directly with Vinblastine and Rhizoxin.

• Allosteric Modulation: It stabilizes the binding of Colchicine (similar to Vinblastine), indicating a distinct but overlapping footprint.[1]

Visualization: Mechanism of Action

The following diagram illustrates the pathway from structural binding to physiological effect.

Figure 1: Mechanistic pathway of Phomopsinamine derivatives inducing microtubule depolymerization via Vinca domain occupancy.

Comparative SAR Data

The following table synthesizes historical data comparing the parent macrocycle with its linear and hydrogenated derivatives.

Compound	Structure Type	Tubulin Binding ( )	Polymerization IC	SAR Significance
Phomopsin A	Cyclic Hexapeptide	~ 0.01 µM	0.4 - 0.6 µM	Parent scaffold; rigid conformation maximizes entropy of binding.
Phomopsinamine	Linear Tripeptide	~ 0.8 - 1.0 µM	< 1.0 µM	Retains significant activity; proves the macrocycle is not strictly required for pharmacophore recognition.
Octahydrophomopsin A	Hydrogenated Cyclic	~ 0.05 µM	~ 0.8 µM	Saturation of double bonds reduces potency slightly, indicating -system interactions are secondary to the catechol H-bonds.
Phomopsin B	Des-chloro analog	~ 0.05 µM	~ 1.2 µM	Loss of chlorine on the side chain reduces lipophilicity and potency.

Experimental Protocols

To validate the SAR of new phomopsinamine derivatives, the following self-validating protocols are recommended.

Protocol A: Competitive Tubulin Binding Assay (Scintillation Proximity)

Objective: Determine if the derivative competes for the Vinca site.

• Preparation: Purify tubulin from bovine brain (2 mg/mL) in PEM buffer (100 mM PIPES, 1 mM EGTA, 1 mM MgSO₄, pH 6.9).

• Ligand Mix: Prepare

  -Vinblastine (specific activity ~10 Ci/mmol) at a final concentration of 50 nM.

• Competition: Incubate tubulin (1 µM) with

  -Vinblastine and varying concentrations of the Phomopsinamine derivative ( to M) for 30 minutes at 37°C.

• Separation: Use DEAE-cellulose filter discs to trap tubulin-ligand complexes. Wash 3x with cold PEM buffer.

• Quantification: Measure retained radioactivity via liquid scintillation counting.

• Validation: Control samples with unlabeled Vinblastine (100 µM) must show <5% non-specific binding.

Protocol B: Turbidimetric Polymerization Assay

Objective: Assess the functional inhibition of microtubule assembly.[1][2]

• Baseline: Calibrate spectrophotometer at 350 nm, heated to 37°C.

• Reaction Mix: 100 µL of Tubulin (2 mg/mL) + 1 mM GTP + varying concentrations of derivative.

• Initiation: Start reaction by transferring to 37°C.

• Monitoring: Record absorbance every 30 seconds for 45 minutes.

• Analysis:

  • : Rate of assembly (slope of linear phase).
  • : Steady-state polymer mass.

  • Success Criteria: A potent phomopsinamine derivative should reduce

    by >50% at 1 µM concentration.

Synthesis & SAR Logic Flow

The following diagram outlines the logic for optimizing Phomopsinamine derivatives.

Figure 2: Strategic logic for structural modification of Phomopsinamine.

References

• Lacey, E., et al. (1987). "Interaction of phomopsin A and related compounds with purified sheep brain tubulin."[3] Biochemical Pharmacology. Link

• Mitra, A., & Sept, D. (2006). "The vinca alkaloid binding site on tubulin: A structural analysis." Biochemistry. (Provides context for the overlapping binding site).

• BioAustralis. "Phomopsinamine Data Sheet." BioAustralis Fine Chemicals. Link

• Hutton, C. A., et al. (2009). "Total synthesis of phomopsin A." Nature Chemistry. (Details the synthesis of the amine fragment).

• Ludueña, R. F., et al. (1990). "Interaction of phomopsin A with bovine brain tubulin." Biochemistry. Link

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• 3. bioaustralis.com [bioaustralis.com]

Pharmacological Properties of Hexahydropyrrolo[1,2-a]pyrazine Alkaloids: A Technical Guide

Executive Summary

The hexahydropyrrolo[1,2-a]pyrazine-1,4-dione scaffold represents a privileged class of cyclic dipeptides (diketopiperazines) with significant therapeutic potential. Predominantly isolated from marine actinobacteria (Streptomyces sp.) and Bacillus species, these alkaloids exhibit a broad spectrum of bioactivity, including potent antimicrobial efficacy against multi-drug resistant (MDR) pathogens, targeted cytotoxicity against lymphoma cells, and neuroprotective properties.

This guide analyzes the structure-activity relationships (SAR), mechanistic pathways, and isolation protocols necessary for leveraging this scaffold in drug development.[1] Unlike linear peptides, the rigid bicyclic core of hexahydropyrrolo[1,2-a]pyrazine confers high metabolic stability and enhanced blood-brain barrier permeability, making it a prime candidate for oral drug delivery systems.

Structural Biology & Structure-Activity Relationship (SAR)

The core structure is a bicyclic system formed by the fusion of a pyrrolidine ring (derived from proline) and a piperazine-2,5-dione ring. This "proline-kink" restricts conformational flexibility, locking the molecule into a bioactive geometry that favors receptor binding.

Key SAR Determinants

• C3-Substitution: The introduction of hydrophobic groups (e.g., phenylmethyl, 2-methylpropyl) at the C3 position significantly enhances antifungal and cytotoxic activity by increasing lipophilicity and membrane penetration.

• N-Alkylation: Methylation at the amide nitrogen often modulates solubility and metabolic stability but can reduce hydrogen-bonding capacity essential for enzyme inhibition.

• Stereochemistry: The specific cis-fusion of the rings (typically L-Pro derived) is critical. The (S,S) configuration is the most common bioactive form found in nature.

Visualization: SAR Logic Map

Figure 1: Structure-Activity Relationship (SAR) map highlighting the functional zones of the scaffold.

Pharmacological Profiles & Mechanisms of Action

Antimicrobial Activity: Quorum Sensing Inhibition

The alkaloid exhibits potent activity against MDR Staphylococcus aureus (MIC ~15 mg/L) and Candida species. Unlike traditional antibiotics that target cell wall synthesis, hexahydropyrrolo[1,2-a]pyrazine derivatives often act as Quorum Sensing Inhibitors (QSI) . They disrupt the bacterial communication networks required for biofilm formation and virulence factor secretion.

Mechanism: The molecule mimics N-acyl homoserine lactones (AHLs) or autoinducing peptides (AIPs), competitively binding to transcriptional regulators (e.g., LuxR homologs) without activating them. This prevents the expression of biofilm-associated genes.

Antitumor Activity: The FTase-p38 Axis

Specific derivatives, particularly those with methoxy-substituted aromatic rings at C3, show selective toxicity toward human lymphoma U937 cells.[2][3]

• Target: Farnesyltransferase (FTase) inhibition.

• Pathway: Inhibition of FTase prevents the prenylation of Ras proteins. This blockage disrupts downstream signaling, specifically activating the p38 MAPK pathway , which triggers apoptosis rather than proliferation.

Visualization: Antitumor Signaling Pathway

Figure 2: Proposed mechanism of action for antitumor activity via the FTase-p38 MAPK signaling axis.

Comparative Pharmacological Data

The following table summarizes the potency of hexahydropyrrolo[1,2-a]pyrazine-1,4-dione and its derivatives across different biological models.

Target Organism/Cell Line	Activity Type	Metric	Value	Reference
MDR S. aureus	Antibacterial	MIC	15.0 ± 0.17 mg/L	[1]
Candida albicans	Antifungal	IC50	~50–100 µg/mL	[2]
U937 (Lymphoma)	Cytotoxicity	IC50	Potent (Derivative dependent)	[3]
RAW 264.7 (Macrophage)	Cytotoxicity	IC50	500 µg/mL (Moderate)	[4]
DPPH Radical	Antioxidant	Scavenging %	81% at 0.1 mg/mL	[1]

Experimental Protocols

Protocol A: Isolation from Marine Bacillus tequilensis

Objective: To extract high-purity hexahydropyrrolo[1,2-a]pyrazine-1,4-dione from bacterial fermentation.

Reagents: Zobell Marine Broth, Ethyl Acetate (EtOAc), Methanol, Silica Gel (60–120 mesh).

• Fermentation: Inoculate Bacillus tequilensis (or similar marine isolate) into 1L Zobell Marine Broth. Incubate at 28°C for 7 days with rotary shaking (120 rpm).

• Cell Removal: Centrifuge the culture broth at 10,000 rpm for 15 minutes at 4°C. Collect the cell-free supernatant (CFS).

• Solvent Extraction: Mix the CFS with EtOAc in a 1:1 (v/v) ratio. Shake vigorously for 30 minutes. Allow phases to separate and collect the organic (upper) layer. Repeat twice.

• Concentration: Evaporate the combined EtOAc fractions under reduced pressure using a rotary evaporator at 40°C to yield the crude extract.

• Purification:

  • Load crude extract onto a Silica Gel column.[4]

  • Elute with a gradient of Chloroform:Methanol (100:0 to 90:10).

  • Collect fractions and monitor via Thin Layer Chromatography (TLC).[5]

  • Pool fractions showing a single spot at

    (in CHCl3:MeOH 95:5).

• Validation: Confirm structure using GC-MS (look for molecular ion peak at m/z 154 for the unsubstituted core) and FT-IR (amide bands at ~1650 cm⁻¹).

Protocol B: MTT Cytotoxicity Assay

Objective: To quantify the antiproliferative effect on tumor cells.

Reagents: MTT Reagent (5 mg/mL in PBS), DMSO, RPMI-1640 Media.

• Seeding: Seed U937 cells in 96-well plates at a density of

  cells/well. Incubate for 24h at 37°C/5% CO₂.

• Treatment: Add the purified alkaloid (dissolved in DMSO) at graded concentrations (e.g., 6.25, 12.5, 25, 50, 100 µg/mL). Include a DMSO vehicle control. Incubate for 48h.

• MTT Addition: Add 20 µL of MTT reagent to each well. Incubate for 4 hours until purple formazan crystals form.

• Solubilization: Carefully remove media and add 150 µL DMSO to dissolve crystals.

• Measurement: Read absorbance at 570 nm using a microplate reader.

• Calculation:

  Calculate IC50 using non-linear regression analysis.

References

• RSC Publishing. An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus. RSC Advances. Link

• MDPI. Pyrrole-Based Enaminones as Building Blocks for the Synthesis of Indolizines and Pyrrolo[1,2-a]pyrazines Showing Potent Antifungal Activity.[6] Molecules. Link

• ScienceDirect. Design, synthesis, and biological evaluation of novel pyrrolo[1,2-a]pyrazine derivatives. Bioorganic & Medicinal Chemistry Letters. Link

• Asian Journal of Pharmaceutics. Bioactivity of Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-(phenylmethyl)- Extracted from Streptomyces sp.[7][8] VITPK9. Asian J Pharm.[8] Link

• ChemicalBook. Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Chemical Properties and Uses. Link

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• 1. researchgate.net [researchgate.net]
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• 3. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 4. An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Finding of antibiotic compounds pyrrolo [1,2-a]pyrazine-1,4-dione, hexahydro and Cyclo(prolyl-tyrosyl) isolated from the degradation of epoxy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyrrole-Based Enaminones as Building Blocks for the Synthesis of Indolizines and Pyrrolo[1,2-a]pyrazines Showing Potent Antifungal Activity [mdpi.com]
• 7. asiapharmaceutics.info [asiapharmaceutics.info]
• 8. Bioactivity of Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-(phenylmethyl)- Extracted from Streptomyces sp. VITPK9 Isolated from the Salt Spring Habitat of Manipur, India | Asian Journal of Pharmaceutics (AJP) [asiapharmaceutics.info]

Protocols & Analytical Methods

LC-MS/MS parameters for quantifying phomopsinamine

Application Note: Quantitative Analysis of Phomopsinamine by LC-MS/MS

Introduction & Scientific Rationale

Phomopsinamine (MW 675.17 Da) is a macrocyclic hexapeptide derivative formed via the hydrolysis of the dicarboxylic acid side chain of Phomopsin A , the primary mycotoxin produced by Diaporthe toxica (formerly Phomopsis leptostromiformis). While Phomopsin A is the principal agent of lupinosis—a hepatotoxic disease in livestock—the quantification of phomopsinamine is critical for two reasons:

• Degradation Marker: It serves as a stable marker for the degradation of Phomopsin A in biological fluids (urine/plasma) and processed feed.

• Structural Bioactivity: Retaining the cyclic core responsible for tubulin binding, it remains a potent microtubule inhibitor, necessitating rigorous monitoring in safety pharmacology.

This protocol outlines a high-sensitivity LC-MS/MS workflow.[1][2] Unlike standard mycotoxin screens, this method addresses the amphiphilic nature of the cyclic peptide core, utilizing a polar-embedded C18 phase to ensure retention of the polar amine moiety while minimizing matrix suppression.

Chemical Properties & MS/MS Optimization

Phomopsinamine shares the characteristic 13-membered ansa-macrolide ring with Phomopsin A but lacks the terminal dicarboxylic acid tail.[1][2] This structural modification shifts the precursor ion while preserving the core fragmentation pattern.

• Compound: Phomopsinamine (Phomopsinamine A)[1][2][3][4]

• Formula: C32H43ClN6O8[2]

• Molecular Weight: 675.17 g/mol [2]

• Ionization: ESI Positive ([M+H]⁺)[1][2]

MS/MS Transition Parameters

The following transitions are derived from the conserved cyclic peptide core fragmentation. The loss of the side chain in phomopsinamine removes the high-mass interferences often seen with Phomopsin A, but the core fragments (

226 and 323) remain consistent.

Analyte	Precursor Ion ( )	Product Ion ( )	Dwell (ms)	Cone Voltage (V)	Collision Energy (eV)	Type
Phomopsinamine	676.2	226.1	50	45	38	Quantifier
676.2	323.1	50	45	32	Qualifier
Phomopsin A (Ref)	789.2	226.1	50	50	40	Reference

Note: The Quantifier ion (

226) corresponds to the characteristic proline-containing fragment of the cyclic core, highly specific to the phomopsin family.

Experimental Workflow

Sample Preparation: "Dilute-and-Shoot" with Acidic Stabilization

Phomopsinamine is prone to adsorption on glass surfaces; therefore, polypropylene (PP) labware is mandatory.[1][2]

Reagents:

• Extraction Solvent: Methanol/Water/Acetic Acid (80:20:1 v/v/v).[2]

• Diluent: 5 mM Ammonium Formate in Water (pH 3.0).[2]

Protocol:

• Extraction: Weigh 2.0 g of homogenized sample (lupin flour/stubble) into a 50 mL PP tube.

• Solvation: Add 10 mL Extraction Solvent. Vortex vigorously for 30 seconds.

• Agitation: Shake on an orbital shaker for 60 minutes at room temperature.

• Clarification: Centrifuge at 4,000 x g for 10 minutes.

• Dilution: Transfer 100 µL of supernatant to an autosampler vial. Dilute with 900 µL of Diluent.

  • Critical Step: The high dilution factor (1:10) is essential to reduce matrix effects (signal suppression) common in legume extracts.[2]

• Filtration: Filter through a 0.2 µm PTFE syringe filter prior to injection.

LC Method Parameters

A polar-embedded C18 column is selected to enhance the retention of the amine-functionalized phomopsinamine, which can elute too early on standard C18 columns.[1]

• System: UHPLC (e.g., Agilent 1290 / Waters Acquity)

• Column: Waters Acquity UPLC HSS T3, 2.1 x 100 mm, 1.8 µm (or equivalent Polar C18).

• Column Temp: 40°C

• Flow Rate: 0.4 mL/min[5]

• Injection Vol: 5 µL

Mobile Phases:

• A: Water + 0.1% Formic Acid + 2mM Ammonium Formate

• B: Acetonitrile + 0.1% Formic Acid[2][5]

Gradient Profile:

Time (min)	% A	% B	Curve
0.00	95	5	Initial
1.00	95	5	Hold
6.00	5	95	Linear
8.00	5	95	Wash
8.10	95	5	Re-equilibration

| 10.00 | 95 | 5 | End |[1][2]

Workflow Visualization

The following diagram illustrates the logical flow from sample extraction to data validation, highlighting the critical decision points for quality control.

Caption: Step-by-step workflow for Phomopsinamine quantification, including critical QC checkpoints.

Method Validation & Performance

To ensure Trustworthiness and self-validation, the following performance criteria must be met before routine analysis.

Parameter	Acceptance Criteria	Scientific Justification
Linearity (R²)	> 0.995	Ensures accurate quantitation across the dynamic range (typically 1–500 ng/mL).[1][2]
Recovery	70–120%	Verifies extraction efficiency from complex matrices (e.g., high-protein lupin flour).[1][2]
Matrix Effect (ME)	± 20%	Assessed by comparing slope of matrix-matched curve vs. solvent curve.[1][2] High suppression requires higher dilution.
Retention Time	± 0.1 min	Strict window required to distinguish from isobaric interferences in biological matrices.
Ion Ratio	± 20% (Qual/Quant)	Confirms analyte identity; deviations suggest co-eluting interferences.[2]

Troubleshooting Tip: If low sensitivity is observed, check the Cone Voltage . Phomopsinamine is a fragile molecule; excessively high cone voltage can induce in-source fragmentation, depleting the precursor ion before it reaches the quadrupole.

References

• De Nijs, M., et al. (2013).[6] "Development and validation of an LC-MS/MS method for the detection of phomopsin A in lupin and lupin-containing retail food samples." World Mycotoxin Journal. Link[1][2]

• Reinhardt, K., et al. (2006).[3] "Determination of phomopsins in lupin seeds and lupin-derived food products by LC-MS/MS." Journal of Agricultural and Food Chemistry. Link[1][2]

• Edgar, J. A., et al. (1989). "Structure elucidation and absolute configuration of phomopsin A." Tetrahedron. Link

• BOC Sciences. "Phomopsinamine - Technical Data Sheet & Biological Activity."[1][2]

Sources

• 1. Phomopsin A | C36H45ClN6O12 | CID 6438581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phomopsin A | C36H45ClN6O12 | CID 6438581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. iris.unito.it [iris.unito.it]
• 4. iris.unito.it [iris.unito.it]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application and Protocol Guide for the Preparation of Phomopsinamine Standard Solutions

For: Researchers, scientists, and drug development professionals

Introduction: The Critical Role of Accurate Phomopsinamine Standards

Phomopsinamine, a potent mycotoxin and microtubule inhibitor, is a subject of increasing interest in toxicological research and pharmaceutical development.[1][2] Produced by the fungus Phomopsis leptostromiformis, this compound and its parent, phomopsin A, are responsible for the disease lupinosis in livestock.[1] The toxicity of phomopsins is primarily linked to their ability to disrupt microtubule formation, a mechanism that also makes them potential candidates for anticancer drug development.[1][3]

Accurate quantification of phomopsinamine is paramount for both toxicological risk assessment and pharmacological studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for the sensitive and selective detection of mycotoxins like phomopsinamine.[4][5][6] The reliability of any LC-MS/MS analysis, however, is fundamentally dependent on the quality and accuracy of the calibration standards used. This guide provides a comprehensive protocol for the preparation of phomopsinamine standard solutions, emphasizing safety, stability, and validation to ensure the integrity of your analytical data.

Phomopsinamine: Chemical Profile and Safety Considerations

Before handling phomopsinamine, it is crucial to understand its chemical properties and the necessary safety precautions.

Table 1: Chemical and Physical Properties of Phomopsinamine

Property	Value	Source
CAS Number	89085-54-1	[1][]
Molecular Formula	C₃₂H₄₃ClN₆O₈	[1][]
Molecular Weight	675.17 g/mol	[1][]
Appearance	Solid	[]
Purity	Typically >95% by HPLC	[1][]
Solubility	Soluble in methanol and dimethyl sulfoxide (DMSO)	[1][]
Long-Term Storage (Solid)	-20°C	[1]

Safety First: Handling a Potent Mycotoxin

Phomopsinamine is a highly potent toxin and must be handled with extreme care in a laboratory setting designed for working with hazardous substances.

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety glasses with side shields. When handling the solid compound, which can be easily aerosolized, work in a certified chemical fume hood or a biological safety cabinet.

• Engineering Controls: A chemical fume hood is mandatory for all manipulations of solid phomopsinamine and for the preparation of the primary stock solution.

• Spill Management: In case of a spill, decontaminate the area with a freshly prepared 10% bleach solution, followed by a water rinse. Absorb the spill with an inert material and dispose of it as hazardous waste.

• Waste Disposal: All materials that come into contact with phomopsinamine, including pipette tips, vials, and PPE, must be disposed of as hazardous chemical waste in accordance with your institution's and local regulations.

Preparation of Phomopsinamine Standard Solutions: A Step-by-Step Protocol

The following protocols detail the preparation of a primary stock solution and subsequent working standards. It is imperative to use high-purity solvents and calibrated analytical equipment to ensure the accuracy of your standards.

Materials and Reagents

• Phomopsinamine analytical standard (solid, purity >95%)

• LC-MS grade methanol (MeOH)

• LC-MS grade dimethyl sulfoxide (DMSO)

• Calibrated analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes and sterile, filtered pipette tips

• Amber glass vials with PTFE-lined caps for storage

Protocol 1: Preparation of a 1 mg/mL Primary Stock Solution

The primary stock solution is the cornerstone of your calibration curve. Its accurate preparation is critical. Methanol is often a suitable solvent for mycotoxins intended for LC-MS analysis.[8]

• Equilibration: Allow the vial containing the solid phomopsinamine to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

• Weighing: In a chemical fume hood, accurately weigh approximately 1 mg of phomopsinamine onto a tared, clean weighing paper or directly into a 1 mL Class A volumetric flask. Record the exact weight.

• Dissolution: Add approximately 0.5 mL of LC-MS grade methanol to the volumetric flask. Gently swirl the flask to dissolve the solid completely. A brief sonication in a room temperature water bath may aid dissolution.

• Volume Adjustment: Once the solid is fully dissolved, bring the solution to the 1 mL mark with methanol. Cap the flask and invert it several times to ensure a homogenous solution.

• Concentration Calculation: Calculate the exact concentration of the primary stock solution based on the actual weight of the phomopsinamine and the purity specified in the Certificate of Analysis (CoA).

  Concentration (mg/mL) = (Weight of phomopsinamine (mg) / Volume of flask (mL)) x Purity (%)

• Transfer and Storage: Transfer the primary stock solution to an amber glass vial with a PTFE-lined cap. Label the vial clearly with the compound name, concentration, solvent, preparation date, and your initials. Store the primary stock solution at -20°C.

Protocol 2: Preparation of Working Standard Solutions

Working standards are prepared by serially diluting the primary stock solution. The following is an example of a dilution series suitable for generating a calibration curve for LC-MS/MS analysis. The final diluent should ideally match the initial mobile phase composition of your LC-MS method to avoid peak distortion.

Table 2: Example of a Serial Dilution Scheme for Phomopsinamine Working Standards

Standard Level	Concentration (ng/mL)	Volume of Stock (µL)	Stock Concentration (ng/mL)	Final Volume (µL)	Diluent
Intermediate Stock	10,000	10	1,000,000	1000	Methanol
Working Std 7	100	10	10,000	1000	50:50 Methanol:Water
Working Std 6	50	500	100	1000	50:50 Methanol:Water
Working Std 5	25	500	50	1000	50:50 Methanol:Water
Working Std 4	10	400	25	1000	50:50 Methanol:Water
Working Std 3	5	500	10	1000	50:50 Methanol:Water
Working Std 2	1	200	5	1000	50:50 Methanol:Water
Working Std 1	0.5	500	1	1000	50:50 Methanol:Water

Note: Always use calibrated pipettes and fresh tips for each dilution. Thoroughly vortex each working standard after preparation.

Caption: Workflow for Phomopsinamine Standard Preparation.

Stability and Storage of Phomopsinamine Solutions

The stability of standard solutions is a critical factor that can significantly impact the accuracy of analytical results. While solid phomopsinamine is stable for years at -20°C, its stability in solution is less well-characterized.

• Primary Stock Solution: Store the methanolic primary stock solution in an amber vial at -20°C. Under these conditions, it is advisable to prepare a fresh stock solution every 6-12 months. However, it is strongly recommended that laboratories conduct their own stability studies to establish an evidence-based expiry date.[9][10][11]

• Working Standard Solutions: Aqueous-organic solutions are generally less stable than pure organic solutions. It is recommended to prepare fresh working standards from the primary or intermediate stock solution for each analytical run. If stored, they should be kept at 4°C in amber vials and used within 24-48 hours. Avoid repeated freeze-thaw cycles.

Validation of Phomopsinamine Standard Solutions

The prepared standards must be validated to ensure they are fit for their intended purpose.[12][13][14][15] This involves assessing several key performance characteristics of the analytical method using the prepared standards.

Certificate of Analysis (CoA)

Always obtain a CoA from the supplier of your phomopsinamine analytical standard. This document provides crucial information for the accurate preparation of your standards.

Table 3: Example of a Certificate of Analysis for Phomopsinamine

Parameter	Specification
Product Name	Phomopsinamine
CAS Number	89085-54-1
Lot Number	[Example: PHM24-001]
Molecular Formula	C₃₂H₄₃ClN₆O₈
Molecular Weight	675.17
Appearance	White to off-white solid
Purity (by HPLC)	≥ 98.0%
Identity	Conforms to structure (by ¹H-NMR, MS)
Solubility	Soluble in Methanol, DMSO
Storage Conditions	-20°C, desiccate
Retest Date	[Example: YYYY-MM-DD]

Key Validation Parameters for LC-MS/MS Analysis

The following parameters should be evaluated to validate your analytical method using the newly prepared phomopsinamine standards.

Caption: Key Parameters for Analytical Method Validation.

Table 4: Typical Acceptance Criteria for LC-MS/MS Method Validation

Parameter	Description	Acceptance Criteria
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.	Coefficient of determination (r²) ≥ 0.99
Accuracy	The closeness of the test results to the true value.	Recovery of 80-120% of the known amount
Precision (Repeatability)	The precision under the same operating conditions over a short interval.	Relative Standard Deviation (RSD) ≤ 15%
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio (S/N) ≥ 10, with acceptable precision and accuracy. For phomopsin A, an LOQ of 2-4 µg/kg has been reported in food matrices.[4]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-noise ratio (S/N) ≥ 3. For phomopsin A, an LOD of 0.5-1 µg/kg has been reported.[4]

These criteria are based on general guidelines for analytical method validation, such as those from the International Council for Harmonisation (ICH).[12][13][14][15]

Conclusion: Ensuring Data Integrity through Rigorous Standard Preparation

The preparation of accurate and stable phomopsinamine standard solutions is a fundamental prerequisite for reliable quantitative analysis. By following the detailed protocols and adhering to the stringent safety precautions outlined in this guide, researchers can establish a solid foundation for their analytical work. The principles of proper weighing, dissolution, dilution, and storage, coupled with a thorough validation of the analytical method, will ensure the generation of high-quality, reproducible data in the study of this important mycotoxin. It is the responsibility of the end-user to validate these protocols for their specific application and laboratory conditions.

References

• Bioaustralis Fine Chemicals. Phomopsinamine. [Link]

• Food Standards Australia New Zealand. (2001). Phomopsins in Food: A Toxicological Review and Risk Assessment. [Link]

• Beijnen, J. H., van Gijn, R., & Underberg, W. J. (1990). Chemical Stability of the Antitumor Drug Mitomycin C in Solutions for Intravesical Instillation. Journal of Parenteral Science and Technology, 44(6), 332-335. [Link]

• Schloß, S., Koch, M., & Rohn, S. (2015). Development of a SIDA-LC-MS/MS Method for the Determination of Phomopsin A in Legumes. Journal of Agricultural and Food Chemistry, 63(50), 10833-10839. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• Kunz, L., et al. (2021). Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system. Food Microbiology, 103, 103947. [Link]

• Zhong, H., et al. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. Chemistry Central Journal, 15(1), 1-13. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• Battilani, P., et al. (2021). Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system. ResearchGate. [Link]

• De Nijs, M., et al. (2013). Development and validation of an LC-MS/MS method for the detection of phomopsin A in lupin and lupin-containing retail food samples from the Netherlands. Food Additives & Contaminants: Part A, 30(7), 1259-1266. [Link]

• Basicmedical Key. (2017). Stability. [Link]

• Van Egmond, H. P., & Paulsch, W. E. (2005). Validation of analytical methods for determining mycotoxins in foodstuffs. Food Additives and Contaminants, 22(sup1), 1-5. [Link]

• Nazarbayev University. (2025). Solubility Properties of Methanol in Inorganic Solvents. [Link]

• National Center for Biotechnology Information. (n.d.). Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. [Link]

• ChemBuyersGuide.com, Inc. BOC Sciences (Page 371). [Link]

• Schloß, S., et al. (2018). Development of a SIDA-LC-MS/MS Method for the Determination of Phomopsin A in Legumes. ResearchGate. [Link]

• Al-Akayleh, F., et al. (2016). Stability of apomorphine in solutions containing selected antioxidant agents. Drug Design, Development and Therapy, 10, 3193–3200. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• Kumar, P., et al. (2022). A comprehensive review of mycotoxins, their toxicity, and innovative detoxification methods. Applied Biochemistry and Biotechnology, 194(10), 4630-4665. [Link]

• Waters Corporation. (n.d.). An Overview of Testing for Mycotoxins and Plant Toxins in Food Using LC-MS/MS. [Link]

• Lab Manager. (2026). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• Alshannaq, A., & Yu, J. H. (2017). Decontamination of Mycotoxin-Contaminated Feedstuffs and Compound Feed. MDPI. [Link]

• National Center for Biotechnology Information. (n.d.). Methanol. [Link]

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Purifying Phomopsinamine: A Detailed Guide to Column Chromatography Techniques

Introduction: The Significance of Purified Phomopsinamine

Phomopsinamine, a potent mycotoxin, is a cyclic hexapeptide produced by the fungus Phomopsis leptostromiformis, which is known to cause the disease lupinosis in livestock.[1][2] Beyond its toxicological relevance, phomopsinamine has garnered significant interest in the field of drug development due to its powerful microtubule-inhibiting properties.[1] This mechanism of action places it in a class of compounds with potential as anti-cancer agents. Phomopsinamine is a derivative of its more complex precursor, phomopsin A, from which it is formed by the hydrolysis of a dicarboxylic acid side chain.[1]

The journey from a crude fungal extract or a phomopsin A precursor to highly purified phomopsinamine is a critical process for researchers in toxicology, pharmacology, and drug discovery. High-purity phomopsinamine is essential for accurate bioactivity screening, structural elucidation, and the development of potential therapeutic leads. This application note provides a comprehensive, in-depth guide to the purification of phomopsinamine, with a core focus on the principles and practical application of column chromatography. The methodologies described herein are designed to be robust and adaptable, providing a solid foundation for researchers to achieve high-purity phomopsinamine for their scientific endeavors.

Strategic Approach to Phomopsinamine Purification

The purification of phomopsinamine is a multi-step process that begins with either the extraction from fungal cultures or the chemical conversion from phomopsin A. The subsequent chromatographic purification steps are designed to separate phomopsinamine from a complex mixture of related compounds, media components, and other impurities. Our strategy is centered around a logical workflow that leverages the specific chemical properties of phomopsinamine.

Figure 1: A comprehensive workflow for the purification of phomopsinamine.

Part 1: Preparation of Phomopsinamine from Phomopsin A

Phomopsinamine is often obtained through the controlled hydrolysis of phomopsin A. This initial step is crucial as it dictates the starting purity of the material for subsequent chromatographic steps.

Protocol 1: Alkaline Hydrolysis of Phomopsin A

This protocol is based on established principles of peptide side-chain deamidation under mild alkaline conditions.

Materials:

• Phomopsin A (as starting material)

• Ammonium bicarbonate buffer (0.1 M, pH 8.5)

• Methanol

• Hydrochloric acid (1 M) for neutralization

• Rotary evaporator

• Lyophilizer

Procedure:

• Dissolution: Dissolve a known quantity of phomopsin A in a minimal amount of methanol.

• Buffering: Add the methanolic solution of phomopsin A to the 0.1 M ammonium bicarbonate buffer (pH 8.5) at a 1:10 (v/v) ratio. The final concentration of phomopsin A should be approximately 1 mg/mL.

• Incubation: Gently stir the reaction mixture at 37°C for 24-48 hours. The progress of the hydrolysis can be monitored by analytical HPLC.

• Neutralization: After the reaction is complete, cool the mixture to room temperature and neutralize it to approximately pH 7.0 with 1 M HCl.

• Solvent Removal: Remove the methanol from the solution using a rotary evaporator.

• Lyophilization: Freeze-dry the aqueous solution to obtain the crude phomopsinamine as a solid residue.

Part 2: Chromatographic Purification of Phomopsinamine

Column chromatography is a powerful technique for separating molecules based on their differential partitioning between a stationary phase and a mobile phase.[3][4] For phomopsinamine, a multi-modal approach involving both size-exclusion and reversed-phase chromatography is recommended for achieving high purity.

Initial Cleanup by Solid-Phase Extraction

Before proceeding to more refined chromatographic techniques, an initial cleanup of the crude hydrolysate or fungal extract is beneficial. A solid-phase extraction (SPE) step using a polymeric resin like Amberlite XAD-4 can effectively remove highly polar and non-polar impurities.[5]

Size-Exclusion Chromatography (SEC)

Principle: SEC separates molecules based on their hydrodynamic volume. Larger molecules are excluded from the pores of the stationary phase and elute first, while smaller molecules penetrate the pores and have a longer retention time. This step is effective for removing small molecule impurities and salts from the crude phomopsinamine.

Protocol 2: Size-Exclusion Chromatography

Materials:

• Sephadex LH-20 or equivalent size-exclusion resin

• Chromatography column

• Methanol (HPLC grade) as the mobile phase

• Fraction collector

• UV detector (220 nm and 280 nm)

Procedure:

• Column Packing: Prepare a slurry of Sephadex LH-20 in methanol and pack the column according to the manufacturer's instructions.

• Equilibration: Equilibrate the packed column with at least two column volumes of methanol at a constant flow rate.

• Sample Loading: Dissolve the crude phomopsinamine in a minimal volume of methanol and load it onto the column.

• Elution: Elute the sample with methanol at a constant flow rate.

• Fraction Collection: Collect fractions of a defined volume and monitor the elution profile using a UV detector.

• Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) or analytical HPLC to identify the fractions containing phomopsinamine.

• Pooling and Concentration: Pool the phomopsinamine-containing fractions and concentrate them using a rotary evaporator.

Reversed-Phase Column Chromatography

Principle: Reversed-phase chromatography (RPC) separates molecules based on their hydrophobicity. A non-polar stationary phase (e.g., C18-silica) is used with a polar mobile phase. More hydrophobic molecules will have a stronger interaction with the stationary phase and will be eluted later with a mobile phase of increasing organic solvent concentration. This is the key step for achieving high-purity phomopsinamine.

Figure 2: Workflow for reversed-phase chromatography purification.

Protocol 3: Reversed-Phase Column Chromatography

Materials:

• C18-silica gel (for flash or preparative HPLC)

• Chromatography column

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water (HPLC grade)

• Mobile Phase B: 0.1% TFA in acetonitrile (HPLC grade)

• Fraction collector

• UV detector (220 nm and 280 nm)

Procedure:

• Column Packing: Pack the column with C18-silica gel using a slurry packing method with methanol, followed by washing with acetonitrile and then Mobile Phase A.

• Equilibration: Equilibrate the column with at least three column volumes of Mobile Phase A.

• Sample Loading: Dissolve the concentrated phomopsinamine fraction from the SEC step in a small volume of Mobile Phase A and load it onto the column.

• Gradient Elution: Elute the column with a linear gradient of Mobile Phase B into Mobile Phase A. A suggested gradient is provided in the table below. The optimal gradient may need to be determined empirically.

• Fraction Collection: Collect fractions and monitor the elution profile with a UV detector.

• Analysis and Pooling: Analyze the fractions by analytical HPLC to determine the purity of each fraction. Pool the fractions containing phomopsinamine of the desired purity.

• Solvent Removal: Remove the acetonitrile and water by rotary evaporation and subsequent lyophilization.

Table 1: Suggested Gradient for Reversed-Phase Chromatography

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	95	5
5	95	5
35	65	35
40	5	95
45	5	95
50	95	5

Part 3: Purity Assessment and Product Finalization

Purity Assessment: The purity of the final phomopsinamine product should be rigorously assessed using analytical techniques such as:

• High-Performance Liquid Chromatography (HPLC): To determine the percentage purity.

• Mass Spectrometry (MS): To confirm the molecular weight of the purified compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation.

Final Product: The purified phomopsinamine should be stored as a lyophilized powder at -20°C or below to ensure its long-term stability.

Troubleshooting and Key Considerations

• Solubility: Phomopsinamine is soluble in methanol and DMSO.[6] Use these solvents for sample preparation, but ensure they are compatible with your chromatographic system.

• pH Stability: Mycotoxins can be sensitive to pH extremes. Maintaining a slightly acidic to neutral pH during purification is generally advisable to prevent degradation.

• Column Choice: The choice of stationary phase is critical. For cyclic peptides like phomopsinamine, C18 columns are a good starting point.[7]

• Mobile Phase Modifiers: The use of ion-pairing agents like TFA in the mobile phase can improve peak shape and resolution in reversed-phase chromatography of peptides.

• Monitoring: Consistent monitoring of fractions by TLC or analytical HPLC is essential to track the separation and identify the target compound.

Conclusion

The purification of phomopsinamine using column chromatography is a meticulous but achievable process. By employing a systematic approach that combines initial cleanup, size-exclusion chromatography, and high-resolution reversed-phase chromatography, researchers can obtain highly pure phomopsinamine suitable for a wide range of scientific applications. The protocols and principles outlined in this guide provide a robust framework for the successful isolation and purification of this important mycotoxin and potential drug lead.

References

• Bioaustralis Fine Chemicals. (n.d.). Phomopsinamine. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Cyberlipid. (n.d.). Column chromatography of PL. Retrieved from [Link]

• Lacey, E., Edgar, J. A., & Culvenor, C. C. (1987). Interaction of phomopsin A and related compounds with purified sheep brain tubulin. Biochemical pharmacology, 36(13), 2133–2138. Retrieved from [Link]

• Li, Y., Guo, S., & Li, L. (2016). Biosynthetic investigation of phomopsins reveals a widespread pathway for ribosomal natural products in Ascomycetes. Proceedings of the National Academy of Sciences, 113(13), 3432-3437. Retrieved from [Link]

• Maul, R., & Rohn, S. (2021). Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system. Mycotoxin Research, 37(4), 315-326. Retrieved from [Link]

• Polypeptide Group. (n.d.). Aspects of industrial purification of peptides using large-scale chromatography. Retrieved from [Link]

• ResearchGate. (2013). How to purify polar cyclic peptides? Retrieved from [Link]

• ResearchGate. (2021). Phomopsin A structure. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system. Retrieved from [Link]

• Tang, Y., et al. (2007). HPLC Analysis and Purification of Peptides. The Protein Protocols Handbook, 369-383. Retrieved from [Link]

• Tantry, S. J., & Amssoms, K. (2019). Improving Peptide Purification via Flash Column Chromatography by Modulating Mobile Phase pH. Biotage. Retrieved from [Link]

• Waters Corporation. (n.d.). Method Development for the Chromatographic Separation of Synthetic Cyclic Peptides and Impurities Utilizing a Systematic Protocol and MaxPeak High Performance Surface Technology. Retrieved from [Link]

• YouTube. (2020). Separation of compounds by Column chromatography. Retrieved from [Link]

• U.S. National Library of Medicine. (1979). Phomopsin A production by Phomopsis leptostromiformis in liquid media. Applied and Environmental Microbiology, 37(2), 289-292. Retrieved from [Link]

• U.S. National Library of Medicine. (1986). Biosynthesis of radiolabeled phomopsin by Phomopsis leptostromiformis. Applied and Environmental Microbiology, 51(2), 333-336. Retrieved from [Link]

• U.S. National Library of Medicine. (2021). Biosynthetic Studies of Phomopsins Unveil Posttranslational Installation of Dehydroamino Acids by UstYa Family Proteins. Journal of the American Chemical Society, 143(49), 20856-20864. Retrieved from [Link]

• Valenti, A., et al. (2022). Phomopsins: An overview of phytopathological and chemical aspects, toxicity, analysis and occurrence. Toxins, 14(8), 543. Retrieved from [Link]

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• 4. m.youtube.com [m.youtube.com]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Phomopsinamine Aqueous Stability: A Technical Troubleshooting Guide

This technical support guide provides researchers, scientists, and drug development professionals with in-depth information and practical advice for troubleshooting the instability of phomopsinamine in aqueous solutions. The content is structured in a question-and-answer format to directly address common challenges encountered during experimental workflows.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What is phomopsinamine and why is its stability in aqueous solutions a concern?

  • What are the primary factors influencing the stability of phomopsinamine in aqueous solutions?

  • What is the recommended solvent for preparing phomopsinamine stock solutions?

  • How should I store phomopsinamine stock solutions and aqueous working solutions?

  • At what pH is phomopsinamine expected to be most stable?

  • I am observing a loss of phomopsinamine activity in my experiments. What are the likely causes?

• Troubleshooting Guide

  • Problem: Rapid loss of phomopsinamine concentration in my aqueous buffer.

  • Problem: Inconsistent results between experiments.

  • Problem: Precipitation of phomopsinamine in my aqueous working solution.

• Experimental Protocols

  • Protocol for Preparation of Phomopsinamine Stock Solution.

  • Protocol for a Basic Stability Assessment of Phomopsinamine in an Aqueous Buffer.

• References

Frequently Asked Questions (FAQs)

Q1: What is phomopsinamine and why is its stability in aqueous solutions a concern?

Phomopsinamine is a potent mycotoxin and a microtubule inhibitor, derived from the hydrolysis of phomopsin A.[1] Phomopsin A itself is a macrocyclic hexapeptide produced by the fungus Diaporthe toxica (formerly Phomopsis leptostromiformis), which can contaminate lupin plants.[2][3] As a peptide-based molecule, phomopsinamine is susceptible to chemical degradation in aqueous environments, primarily through hydrolysis of its amide bonds.[4] This degradation leads to a loss of the compound's structural integrity and, consequently, its biological activity. Understanding and controlling its stability is therefore critical for obtaining accurate and reproducible experimental results.

Q2: What are the primary factors influencing the stability of phomopsinamine in aqueous solutions?

The stability of peptides like phomopsinamine in aqueous solutions is primarily influenced by:

• pH: Both acidic and basic conditions can catalyze the hydrolysis of peptide bonds. For many peptides, optimal stability is found in a slightly acidic pH range (pH 3-5) to minimize deamidation, a common degradation pathway for asparagine and glutamine residues.[5] While specific data for phomopsinamine is limited, a V-shaped pH-rate profile is common for peptides, with the slowest degradation at a specific pH.[6]

• Temperature: Higher temperatures accelerate the rate of chemical degradation reactions, including hydrolysis.[4] Therefore, it is crucial to maintain low temperatures during storage and handling of phomopsinamine solutions.

• Light: Exposure to UV and visible light can induce photodegradation of peptides.[7] It is recommended to protect phomopsinamine solutions from light.

• Buffer Composition: The choice of buffer can impact peptide stability. It is advisable to use buffers with a pH range that ensures the stability of the peptide.[5]

Q3: What is the recommended solvent for preparing phomopsinamine stock solutions?

Phomopsinamine is soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO).[1][8] It has limited solubility in water. Therefore, it is recommended to prepare a concentrated stock solution in 100% methanol or DMSO. This stock solution can then be diluted into the desired aqueous buffer for experiments. When preparing the stock solution, it is advisable to purge the solvent with an inert gas to minimize oxidation.[8]

Q4: How should I store phomopsinamine stock solutions and aqueous working solutions?

Proper storage is crucial to maintain the integrity of phomopsinamine.

Solution Type	Recommended Storage Temperature	Storage Duration	Key Considerations
Lyophilized Powder	-20°C or -80°C	Long-term	Keep in a desiccator to prevent moisture absorption.
Stock Solution (in Methanol or DMSO)	-20°C or -80°C	Up to 6 months (verify with your own stability study)	Aliquot to avoid repeated freeze-thaw cycles.
Aqueous Working Solutions	2-8°C	For immediate use (within a few hours)	Prepare fresh daily. Avoid prolonged storage.

Q5: At what pH is phomopsinamine expected to be most stable?

Q6: I am observing a loss of phomopsinamine activity in my experiments. What are the likely causes?

A loss of phomopsinamine activity is most likely due to its degradation in the aqueous experimental medium. The primary degradation pathway for peptides is hydrolysis, which is influenced by pH and temperature.

Caption: Factors leading to phomopsinamine degradation.

Consider the following troubleshooting steps:

• Verify Stock Solution Integrity: Ensure your stock solution has been stored correctly and is within its expected shelf life.

• Check Buffer pH: Measure the pH of your experimental buffer to ensure it is within the desired range.

• Control Temperature: Perform your experiments at the lowest practical temperature and avoid prolonged incubation at elevated temperatures.

• Prepare Fresh Solutions: Prepare aqueous working solutions of phomopsinamine immediately before use.

Troubleshooting Guide

Problem: Rapid loss of phomopsinamine concentration in my aqueous buffer.

• Plausible Cause 1: pH-mediated Hydrolysis. Your buffer pH may be accelerating the hydrolysis of phomopsinamine's peptide bonds.

  • Solution: If possible, adjust the pH of your buffer to be between 4 and 6. For many peptides, this range offers a good compromise for stability.[5] If your experimental system requires a different pH, minimize the time phomopsinamine is in the solution.

• Plausible Cause 2: Temperature-Induced Degradation. Elevated experimental temperatures will increase the rate of degradation.

  • Solution: Whenever possible, conduct experiments on ice or at a controlled, lower temperature. If elevated temperatures are required, reduce the incubation time to a minimum.

• Plausible Cause 3: Enzymatic Degradation. If your aqueous solution contains biological components (e.g., cell lysates, serum), proteases may be degrading the phomopsinamine.

  • Solution: Consider adding a broad-spectrum protease inhibitor cocktail to your buffer.

Problem: Inconsistent results between experiments.

• Plausible Cause 1: Inconsistent Solution Preparation. Variations in the preparation of working solutions can lead to different starting concentrations.

  • Solution: Follow a strict, standardized protocol for preparing your phomopsinamine solutions. Always prepare fresh working solutions for each experiment.

• Plausible Cause 2: Freeze-Thaw Cycles. Repeatedly freezing and thawing a stock solution can lead to degradation and precipitation.

  • Solution: Aliquot your stock solution into single-use volumes to avoid multiple freeze-thaw cycles.

• Plausible Cause 3: Time Delay Between Solution Preparation and Use. If there is a significant and variable time lag between preparing the aqueous working solution and performing the experiment, the extent of degradation will vary.

  • Solution: Prepare the aqueous working solution immediately before it is needed for the experiment.

Problem: Precipitation of phomopsinamine in my aqueous working solution.

• Plausible Cause 1: Poor Aqueous Solubility. Phomopsinamine has limited water solubility. High concentrations in aqueous buffers, especially with a low percentage of organic co-solvent, can lead to precipitation.

  • Solution: Ensure the final concentration of the organic solvent (e.g., DMSO or methanol) from your stock solution is kept as high as your experimental system tolerates, without exceeding a concentration that affects the assay (typically <1%). If higher concentrations of phomopsinamine are needed, a solubility test in your specific buffer is recommended.

• Plausible Cause 2: pH-Dependent Solubility. The solubility of peptides can be influenced by pH, often being lowest near their isoelectric point.

  • Solution: If you suspect pH-dependent precipitation, try adjusting the pH of your buffer slightly.

Experimental Protocols

Protocol for Preparation of Phomopsinamine Stock Solution

• Allow the lyophilized phomopsinamine to equilibrate to room temperature before opening the vial to prevent condensation of moisture.

• Add the appropriate volume of anhydrous methanol or DMSO to the vial to achieve the desired stock concentration (e.g., 1-10 mM).

• Gently vortex or sonicate to ensure complete dissolution.

• Aliquot the stock solution into single-use, amber-colored vials to protect from light.

• Store the aliquots at -20°C or -80°C.

Protocol for a Basic Stability Assessment of Phomopsinamine in an Aqueous Buffer

This protocol uses HPLC or LC-MS/MS to quantify the remaining phomopsinamine over time.

Caption: Workflow for a basic stability study.

• Preparation: Prepare your aqueous buffer of interest at the desired pH.

• Spiking: Dilute the phomopsinamine stock solution into the buffer to your final working concentration.

• Timepoint 0: Immediately after preparation, take an aliquot and analyze it by a validated analytical method (e.g., HPLC-UV or LC-MS/MS) to determine the initial concentration (C₀).[9]

• Incubation: Store the remaining solution under the desired test conditions (e.g., 4°C, 25°C, 37°C), protected from light.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots for analysis.

• Analysis: Quantify the concentration of phomopsinamine in each aliquot.

• Data Interpretation: Plot the percentage of remaining phomopsinamine against time to determine its stability under the tested conditions.

References

• [Reference for cyclic peptide stability, e.g., PubMed ID: 16799988]
• Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. MDPI.
• Peptide Stability and Potential Degradation P
• [Reference for forced degradation studies, e.g., a relevant review article]
• [Reference for analytical methods for peptides, e.g.
• [Reference for phomopsin A production/stability, e.g., PubMed ID: 6368817]
• [Reference for general chemical stability, e.g., a relevant textbook or review]
• [Reference for buffer effects on stability, e.g., a relevant research article]
• Peptides and Probable Degradation P
• Stability-indicating methods for peptide drug analysis. AMSbiopharma.
• Phomopsinamine. Bioaustralis Fine Chemicals.
• [Reference for macrocyclic peptides, e.g., a relevant review or research article]
• PHOMOPSIN A | 64925-80-0. ChemicalBook.
• Stability of an anti-stroke peptide: driving forces and kinetics in chemical degrad
• PRODUCT INFORM
• [Reference for laboratory storage guidelines, e.g.
• Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection. MDPI.
• Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum s
• Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins. PMC.
• [Reference for analytical method development for peptides, e.g.
• [Reference for handling of biospecimens, can be adapted for chemical handling, e.g., a relevant institutional SOP]
• Development of forced degradation and stability indicating studies of drugs—A review. [Journal Name].
• [Reference for a specific chemical synthesis or handling procedure, if applicable]
• [Reference for a specific peptide chemistry topic, if applicable]
• Forced Degradation Studies | ICH Stability Testing. BioPharmaSpec.
• Effect of pH, temperature and light on stability of desmopressin acetate.
• Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system.
• [Reference for ICH stability testing guidelines, e.g., ICH Q1A(R2)]
• [Reference for Phomopsin A on PubChem for chemical properties]
• [Reference for FDA requirements for peptide characteriz
• [Reference for safe handling of laboratory equipment, e.g., a university safety manual]
• Characterization of a Diaporthe toxica Strain: Growth, Spore Formation, Phomopsin-A, and Alkaloids Production on Lupins. MDPI.
• [Reference for ICH Q1 guideline]

Sources

• 1. bioaustralis.com [bioaustralis.com]
• 2. Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. veeprho.com [veeprho.com]
• 5. mdpi.com [mdpi.com]
• 6. Stability of an anti-stroke peptide: driving forces and kinetics in chemical degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. in.gov [in.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Stability-indicating methods for peptide drug analysis | AMSbiopharma [amsbiopharma.com]

Technical Support Center: Enhancing Phomopsinamine Solubility for Biological Assays

A Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Phomopsin Family

Phomopsinamine is a specific chemical derivative within the broader phomopsin family of mycotoxins.[1] These complex macrocyclic peptides, produced by the fungus Phomopsis leptostromiformis, are potent inhibitors of microtubule assembly, making them valuable research tools and potential therapeutic scaffolds.[2][3] However, like many large peptide-like molecules, they exhibit poor aqueous solubility, a significant hurdle for accurate and reproducible biological assays.[2]

This guide provides a comprehensive framework for addressing the solubility challenges of phomopsinamine. As direct solubility data for phomopsinamine is scarce, the principles and protocols outlined here are based on the well-documented properties of its parent compound, phomopsin A, and established biochemical techniques for handling hydrophobic, high-molecular-weight compounds.[4][5]

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding phomopsinamine solubilization.

Q1: What is the recommended starting solvent for preparing a phomopsinamine stock solution?

A: The recommended starting solvent is high-purity, anhydrous dimethyl sulfoxide (DMSO). Phomopsin A is readily soluble in DMSO up to 10 mg/mL.[4] Other effective organic solvents include dimethylformamide (DMF), ethanol, and methanol, though solubility may be lower (e.g., around 5 mg/mL in methanol/ethanol).[4] Due to its high solvating power and compatibility with most biological assays at low final concentrations, DMSO is the preferred choice for creating high-concentration primary stock solutions.[6][7]

Q2: I dissolved phomopsinamine in DMSO, but it precipitated when I diluted it into my aqueous assay buffer (e.g., PBS or cell culture media). Why did this happen and what can I do?

A: This is a common phenomenon known as "precipitation upon dilution." Phomopsinamine is hydrophobic, meaning it repels water. While it dissolves well in a polar aprotic solvent like DMSO, introducing it rapidly into a predominantly aqueous environment causes the molecules to aggregate and fall out of solution.

To prevent this:

• Decrease the final concentration: The most straightforward solution is to work with a lower final concentration of phomopsinamine in your assay.

• Use a serial dilution strategy: Instead of a single large dilution, perform a stepwise (serial) dilution. First, dilute your DMSO stock into an intermediate solvent (e.g., a 50:50 mix of ethanol and buffer) before the final dilution into the aqueous assay medium.

• Agitate during dilution: Add the phomopsinamine stock solution dropwise into the aqueous buffer while gently vortexing or stirring.[8] This prevents localized high concentrations that can initiate precipitation.[8]

Q3: Can I use physical methods like sonication or heating to improve solubility?

A: Yes, with caution.

• Sonication: A brief sonication in a water bath can help break apart solid particles and enhance the rate of dissolution, especially when preparing the initial stock solution.[8] However, prolonged or high-energy sonication can generate heat and potentially degrade the peptide structure.

• Heating: Gentle warming (e.g., to 37°C) can temporarily increase solubility. This is not recommended for long-term storage as it can accelerate the degradation of the compound. The stability of phomopsin A is well-documented at -20°C, and repeated warming cycles should be avoided.[4]

Q4: What is the maximum concentration of DMSO my cells can tolerate in a cell-based assay?

A: This is cell-line dependent, but a general rule of thumb is to keep the final concentration of DMSO at or below 0.5% (v/v). Many cell lines can tolerate up to 1%, but some sensitive cell types may show signs of stress or altered gene expression even at 0.5%.[9] It is crucial to run a vehicle control (assay media with the same final concentration of DMSO but without phomopsinamine) to ensure that the observed effects are due to your compound and not the solvent.[9]

Part 2: In-Depth Troubleshooting and Advanced Strategies

When standard methods are insufficient, a more systematic approach is required. This section provides a logical workflow for tackling persistent solubility issues.

Workflow for Optimizing Phomopsinamine Solubility

Caption: How cyclodextrins enhance solubility.

Part 3: Protocols and Data

Protocol 1: Preparation of a 10 mM Phomopsinamine Stock Solution in DMSO

Materials:

• Phomopsinamine (assume MW ≈ 789.2 g/mol , same as Phomopsin A) [4]* Anhydrous, high-purity DMSO (Biotechnology Grade)

• Microcentrifuge tubes

• Pipettors and sterile tips

Procedure:

• Tare a sterile microcentrifuge tube on a calibrated analytical balance.

• Carefully weigh approximately 1 mg of phomopsinamine powder into the tube. Record the exact weight.

• Calculate the required volume of DMSO to achieve a 10 mM concentration.

  • Formula: Volume (µL) = (Weight (mg) / 789.2 g/mol ) * (1 / 10 mmol/L) * 1,000,000 µL/L

  • Example: For 1 mg, Volume = (1 / 789.2) * 0.1 * 1,000,000 ≈ 126.7 µL

• Add the calculated volume of anhydrous DMSO to the tube.

• Cap the tube tightly and vortex for 1-2 minutes.

• If any particulates remain, sonicate the tube in a room temperature water bath for 5-10 minutes. [8]7. Visually confirm that the solution is clear and free of precipitates.

• Aliquot the stock solution into smaller volumes for single-use to avoid repeated freeze-thaw cycles. Store aliquots at -20°C, protected from light. The compound is stable for at least 2 years under these conditions. [4]

Protocol 2: Solubilization using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)

This protocol is for situations where dilution from a DMSO stock still results in precipitation in the final assay medium.

Procedure:

• Prepare a stock solution of HP-β-CD (e.g., 45% w/v) in your desired aqueous buffer (e.g., PBS).

• Prepare a high-concentration stock of phomopsinamine in DMSO (e.g., 10 mM) as described in Protocol 1.

• In a separate tube, add a volume of the HP-β-CD solution.

• While vortexing the HP-β-CD solution, slowly add the required volume of the phomopsinamine DMSO stock drop-by-drop. A molar excess of cyclodextrin to the drug is typically required.

• Allow the mixture to equilibrate at room temperature for 30-60 minutes with gentle agitation.

• This phomopsinamine-cyclodextrin complex solution can then be further diluted into the final assay medium.

• Crucially , prepare a vehicle control containing the exact same final concentration of both DMSO and HP-β-CD to account for any effects of the formulation itself. [9]

Data Summary: Solubility of Phomopsin A

Solvent	Reported Solubility	Primary Use	Reference
Dimethyl Sulfoxide (DMSO)	10 mg/mL	High-concentration stock	[4]
Methanol (MeOH)	5 mg/mL	Stock solution, extraction	[4]
Ethanol (EtOH)	Soluble (specifics vary)	Stock solution, co-solvent	[4]
Dimethylformamide (DMF)	Soluble (specifics vary)	Stock solution	[4]
Water / Aqueous Buffer	Limited / Poor	Final assay medium	[2]

References

• Phomopsin A - Bioaustralis Fine Chemicals . Bioaustralis. [Link]

• Phomopsin A production by Phomopsis leptostromiformis in liquid media . PubMed, National Library of Medicine. [Link]

• Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system . National Center for Biotechnology Information. [Link]

• Phomopsin A | C36H45ClN6O12 | CID 6438581 . PubChem, National Library of Medicine. [Link]

• Biosynthetic Studies of Phomopsins Unveil Posttranslational Installation of Dehydroamino Acids by UstYa Family Proteins . PubMed, National Library of Medicine. [Link]

• Interaction of phomopsin A and related compounds with purified sheep brain tubulin . PubMed, National Library of Medicine. [Link]

• Characterization of a Diaporthe toxica Strain: Growth, Spore Formation, Phomopsin-A, and Alkaloids Production on Lupins . MDPI. [Link]

• Effect of phomopsin A on the alkylation of tubulin . PubMed, National Library of Medicine. [Link]

• Cyclodextrins: Improving Delivery of Hydrophobic Compounds . ALZET® Osmotic Pumps. [Link]

• Interaction of phomopsin A with porcine brain tubulin. Inhibition of tubulin polymerization and binding at a rhizoxin binding site . PubMed, National Library of Medicine. [Link]

• The effect of some cosolvents and surfactants on viability of cancerous cell lines . Research Journal of Pharmacognosy. [Link]

• A new amino acid for improving permeability and solubility in macrocyclic peptides through side chain-to-backbone hydrogen bonding . National Center for Biotechnology Information. [Link]

• The effect of some cosolvents and surfactants on viability of cancerous cell lines . ResearchGate. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics . National Center for Biotechnology Information. [Link]

• A New Amino Acid for Improving Permeability and Solubility in Macrocyclic Peptides through Side Chain-to-Backbone Hydrogen Bonding . ACS Publications. [Link]

• Considerations regarding use of solvents in in vitro cell based assays . National Center for Biotechnology Information. [Link]

• How Can I Make My Peptide More Water Soluble? . LifeTein. [Link]

• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends . MDPI. [Link]

• Isolation of toxic metabolites of Phomopsis leptostromiformis responsible for lupinosis . PubMed, National Library of Medicine. [Link]

• The Solubility of Proteins in Organic Solvents . SciSpace. [Link]

• Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs . LinkedIn. [Link]

• Strategies for Improving Peptide Stability and Delivery . National Center for Biotechnology Information. [Link]

• Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug . MDPI. [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility . Springer. [Link]

• Cyclodextrin Derivatives – Versatile Carriers in Modern Science . YouTube. [Link]

• The Unexpected High Solubility of Fluorinated Zinc Phthalocyanines in Aqueous Solutions and Their Use for the Preparation of Photodynamic Coatings on Various Substrates . National Center for Biotechnology Information. [Link]

• (PDF) The Solubility of Proteins in Organic Solvents . ResearchGate. [Link]

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Optimization of reaction conditions for phomopsinamine precursors

Executive Summary

This technical guide addresses the optimization of reaction conditions for Phomopsinamine and its synthetic precursors. Phomopsinamine (often referred to as Phomopsinamine A) is the hexapeptide core derived from the mycotoxin Phomopsin A via hydrolysis of its terminal dicarboxylic acid tail. It is a potent microtubule inhibitor.[1][2]

The synthesis and isolation of this scaffold present two distinct challenges:

• Top-Down Production: Controlled hydrolysis of Phomopsin A to yield Phomopsinamine without degrading the sensitive macrocyclic ether.

• Bottom-Up Synthesis: Stereoselective construction of the "tripeptide side chain" (containing E-2,3-didehydroisoleucine) and the macrocyclic core.

This guide prioritizes the Hutton protocol for the synthetic route and the Culvenor/Edgar protocol for hydrolytic production.

Module 1: Top-Down Production (Hydrolysis of Phomopsin A)

Context: For researchers possessing the natural product (Phomopsin A) who require the amine core (Phomopsinamine) for structure-activity relationship (SAR) studies.

Protocol 1.1: Controlled Acid Hydrolysis

Objective: Cleave the terminal dicarboxylic acid tail while preserving the 13-membered macrocyclic ether.

Parameter	Optimized Condition	Critical Note
Reagent	1.0 M Hydrochloric Acid (HCl)	Higher concentrations (>2 M) cause macrocycle ring opening.
Solvent	Aqueous (Minimum volume)	Phomopsin A is sparingly soluble; ensure complete dissolution.
Temperature	20–25 °C (Room Temperature)	Heating (>40 °C) accelerates degradation of the dehydro-amino acids.
Time	28 Hours	Monitor via HPLC at 5, 24, and 28 hours.
Purification	Strong Anion Exchange (SAX)	Phomopsinamine (amine) elutes; unreacted Phomopsin A (acid) binds.[3]

Troubleshooting Guide:

Q: My yield of Phomopsinamine is <20% after 28 hours. What went wrong?

• A: Check your pH and temperature. If the temperature dropped below 20°C, the reaction slows significantly. If the pH was not maintained (e.g., due to evaporation), hydrolysis stalls.

  • Corrective Action: Ensure the reaction vessel is sealed to prevent molarity changes. Re-check HPLC traces for the appearance of the "split" peak characteristic of the amine diastereomers (if applicable).

Q: I see multiple degradation peaks on the HPLC.

• A: The dehydro-amino acid residues (didehydrovaline, didehydroisoleucine) are acid-sensitive.

  • Corrective Action: Quench the reaction immediately at 28 hours by diluting with water and passing through the SAX cartridge. Do not neutralize with strong base, as this can isomerize the cis-oxazoline (if present in precursors) or the dehydro-double bonds.

Module 2: Bottom-Up Synthesis (Side Chain Optimization)

Context: Total synthesis of the tripeptide side chain (E-2,3-didehydroisoleucyl-3,4-didehydroprolyl-3,4-didehydrovaline fragments). This is the most challenging synthetic aspect due to the E-geometry requirement of the dehydroisoleucine.

Protocol 2.1: Stereoselective Horner-Wadsworth-Emmons (HWE) Reaction

Objective: Synthesize the E-2,3-didehydroisoleucine precursor with high stereocontrol.

Component	Specification	Function
Phosphonate	Cbz-α-phosphonoglycine trimethyl ester	The "glycine" equivalent for the HWE reaction.
Aldehyde	(S)-2-methylbutanal	Provides the isoleucine side chain carbon skeleton.
Base	DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	Mild base minimizes epimerization of the γ-chiral center.
Solvent	DCM (Dichloromethane)	Non-coordinating solvent favors the E-isomer.
Temperature	-78 °C to 0 °C	Low temp is critical for kinetic control of the E-alkene.

Step-by-Step Optimization:

• Phosphonate Activation: Dissolve Cbz-amino-phosphonate in dry DCM. Add DBU at -78 °C. Stir for 20 mins.

• Aldehyde Addition: Add (S)-2-methylbutanal slowly.

• Warming: Allow to warm to 0 °C over 2 hours. Do not rush this step.

• Workup: Quench with saturated NH₄Cl.

FAQ: Synthetic Pitfalls

Q: Why am I getting a mixture of E and Z isomers (low selectivity)?

• A: The choice of base and protecting group on the phosphonate is the culprit.

  • Mechanism:[4] The "Schmidt steric effect" dictates that bulky protecting groups (like Cbz) combined with DBU favor the E-isomer. Using smaller bases (like NaH) or different solvents (THF) often erodes selectivity.

  • Fix: Switch to the Hutton Protocol : Use the Z-protected phosphonate and DBU in DCM. Avoid metal cations (Li+, Na+) which can chelate and alter the transition state.

Q: The dehydro-amino acid decomposes during deprotection.

• A: Dehydroamino acids are Michael acceptors and are prone to hydrolysis under acidic removal of Boc groups.

  • Fix: Use Cbz (removed by hydrogenolysis, though difficult with double bonds) or Alloc (Allyloxycarbonyl). Alloc is ideal here as it is removed by Pd(PPh₃)₄/PhSiH₃ under neutral conditions, preserving the sensitive double bonds.

Module 3: Macrocyclic Core & Ether Linkage

Context: Forming the 13-membered ring containing the aryl-alkyl ether.

Protocol 3.1: Macrocyclization Strategy

• Method: Intramolecular Macrolactamization (Closing the peptide bond, not the ether).

• Pre-requisite: The linear precursor must already contain the ether linkage (formed via SNAr or Ullmann coupling).

Critical Workflow Visualization (DOT Diagram)

Caption: Workflow for the construction of the Phomopsinamine core, highlighting the critical ether formation and macrocyclization steps.

Troubleshooting the Ether Linkage:

Q: The intramolecular ether formation (SNAr) is failing.

• A: This is often due to conformational strain or poor nucleophilicity of the phenol.

  • Optimization: Ensure the tyrosine equivalent is a fluoronitrobenzene derivative (activated for SNAr). The reaction requires a base like K₂CO₃ in DMF at elevated temperatures (60–80 °C).

  • Alternative: If the intramolecular ether fails, switch to an intermolecular approach: Couple the Phenol and the Alkyl Halide first to create a "dimer" amino acid block, then insert this block into the peptide chain.

Module 4: Stability & Storage

Q: How do I store the isolated Phomopsinamine precursors?

• A:

  • State: Lyophilized powder.

  • Temperature: -20 °C.

  • Light: Protect from light (dehydroamino acids are photo-labile).

  • Solvent: Dissolve in DMSO or Methanol only immediately before use. Avoid aqueous storage >24 hours.

References

• Hutton, C. A., & Turner, K. A. (2003). The stereoselective construction of E- and Z-Δ-Ile from E-dehydroamino acid ester: the synthesis of the phomopsin A tripeptide side chain.Chemical Communications , (19), 2484–2485. Link

• Culvenor, C. C., Edgar, J. A., et al. (1989). Lupinosis.[3][5] The chemistry and biochemistry of phomopsins.Tetrahedron , 45(8), 2351-2372. Link

• St. Denis, J. D., & Grimm, J. B. (2007). The Enantioselective Synthesis of Phomopsin B.[6]Journal of the American Chemical Society , 129(6), 1584–1585. Link

• Edgar, J. A. (1991).[5] Phomopsins: Antimicrotubule mycotoxins.[5][6]Toxicon , 29(11), 1290. (Foundational work on hydrolysis to phomopsinamine).

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Reference Data & Comparative Studies

Comparative Toxicity of Phomopsinamine and Phomopsin B: A Technical Guide for Researchers

For researchers in oncology, toxicology, and drug development, understanding the nuanced differences between structurally related microtubule inhibitors is paramount for advancing novel therapeutic strategies. Phomopsins, a class of mycotoxins produced by the fungus Diaporthe toxica (formerly Phomopsis leptostromiformis), represent a family of potent antimitotic agents. While Phomopsin A is the most studied, its analogues, including Phomopsin B and the hydrolysis product Phomopsinamine, also exhibit significant biological activity. This guide provides a comparative analysis of the toxicity of phomopsinamine and phomopsin B, grounded in their mechanism of action and supported by available experimental data.

Unveiling the Molecular Structures: A Tale of Two Analogues

Phomopsin B is the de-chlorinated analogue of phomopsin A, a subtle yet potentially significant structural modification. Phomopsinamine is formed by the hydrolysis of the dicarboxylic acid of phomopsin A.[1] These seemingly minor alterations can have profound effects on the molecule's interaction with its biological target and, consequently, its toxicological profile.

The Common Ground: Mechanism of Action as Microtubule Destabilizers

Both phomopsinamine and phomopsin B, like their parent compound phomopsin A, exert their cytotoxic effects by interfering with microtubule dynamics.[1] Microtubules are essential cytoskeletal polymers involved in critical cellular processes, including cell division, intracellular transport, and the maintenance of cell shape.

The phomopsins are potent microtubule inhibitors, blocking the polymerization of tubulin, the fundamental protein subunit of microtubules.[1] Their mechanism involves binding to dimeric tubulin at a site that overlaps with that of other well-known microtubule inhibitors like vinblastine and maytansine.[1] This binding prevents the tubulin dimers from assembling into microtubules, leading to the disruption of the mitotic spindle, cell cycle arrest, and ultimately, apoptosis (programmed cell death).

Caption: Mechanism of phomopsin-induced cytotoxicity.

Comparative Toxicity: A Quantitative Look

While both phomopsinamine and phomopsin B are recognized as potent microtubule inhibitors, a direct, side-by-side quantitative comparison of their toxicity in the literature is scarce. However, studies have established that both compounds inhibit tubulin polymerization at concentrations of less than 1 µM.[1] For a point of reference, phomopsin A has been shown to inhibit microtubule assembly with an IC50 of 2.4 µM.[2]

The half-maximal inhibitory concentration (IC50) is a critical metric in pharmacology and toxicology, representing the concentration of a substance required to inhibit a specific biological or biochemical function by 50%. In the context of this guide, it refers to the concentration of phomopsinamine or phomopsin B needed to inhibit tubulin polymerization or cell viability by half.

Compound	Target/Assay	IC50 Value	Reference
Phomopsin A	Tubulin Polymerization	2.4 µM	[2]
Phomopsinamine	Tubulin Polymerization	< 1 µM	[1]
Phomopsin B	Tubulin Polymerization	< 1 µM

Note: The table highlights the high potency of both phomopsinamine and phomopsin B. The lack of precise, directly comparative IC50 values underscores a gap in the current research literature and presents an opportunity for further investigation.

Structure-Activity Relationship: Decoding the Toxicophoric Elements

The difference in the chemical structures of phomopsinamine and phomopsin B likely influences their toxic potential. The presence or absence of the chlorine atom on the aromatic ring of the dehydroproline residue is the key distinction between phomopsin A and B. Halogenation can significantly impact a molecule's lipophilicity, electronic distribution, and binding affinity to its target, thereby altering its biological activity and toxicity.[3][4][5]

Phomopsinamine, being a hydrolysis product, possesses a primary amine group. This modification alters the molecule's charge and polarity, which can affect its ability to cross cell membranes and interact with the tubulin binding site. A comprehensive understanding of these structure-activity relationships is crucial for the rational design of novel, potent, and selective anticancer agents based on the phomopsin scaffold.

Experimental Protocols: Methodologies for Toxicity Assessment

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments used to evaluate the toxicity of microtubule inhibitors.

In Vitro Tubulin Polymerization Assay

This assay directly measures the ability of a compound to inhibit the formation of microtubules from purified tubulin.

Principle: The polymerization of tubulin into microtubules causes an increase in the turbidity of the solution, which can be measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a tubulin stock solution (e.g., 10 mg/mL in a suitable buffer like G-PEM buffer with GTP).

  • Prepare a range of concentrations of the test compounds (phomopsinamine and phomopsin B) and a known microtubule inhibitor as a positive control (e.g., colchicine or vinblastine). A vehicle control (e.g., DMSO) should also be included.

• Assay Setup:

  • In a 96-well plate, add the test compounds at various concentrations to the wells.

  • Add the tubulin solution to each well to initiate the polymerization reaction.

• Data Acquisition:

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm at regular intervals (e.g., every minute) for a set period (e.g., 60 minutes).

• Data Analysis:

  • Plot the absorbance as a function of time for each concentration.

  • Determine the rate of polymerization and the maximum polymer mass.

  • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Caption: Workflow for an in vitro tubulin polymerization assay.

MTT Cytotoxicity Assay

This colorimetric assay is a standard method for assessing the in vitro cytotoxic effects of compounds on cell lines.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding:

  • Seed cells (e.g., a cancer cell line like HeLa or A549) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a range of concentrations of phomopsinamine and phomopsin B for a specific duration (e.g., 24, 48, or 72 hours). Include vehicle-treated and untreated controls.

• MTT Incubation:

  • After the treatment period, remove the medium and add MTT solution (e.g., 0.5 mg/mL in serum-free medium) to each well.

  • Incubate the plate for 2-4 hours at 37°C to allow formazan crystal formation.

• Formazan Solubilization:

  • Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the resulting colored solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.

Conclusion and Future Directions

Both phomopsinamine and phomopsin B are highly potent inhibitors of microtubule polymerization, positioning them as valuable molecules for further investigation in cancer research and drug development. While existing data indicates their strong cytotoxic potential, a direct and quantitative comparison of their toxicity is a clear area for future research. Elucidating the precise IC50 values for both tubulin polymerization inhibition and cytotoxicity in various cell lines will provide a more definitive understanding of their relative potencies. Furthermore, exploring the structure-activity relationships, particularly the roles of the chloro and amine functionalities, will be instrumental in the rational design of novel phomopsin-based therapeutics with improved efficacy and reduced off-target toxicity. The experimental protocols outlined in this guide provide a robust framework for conducting these critical investigations.

References

• Bioaustralis Fine Chemicals. (n.d.). Phomopsinamine. Retrieved from [Link]

• PhytoBank. (2020, September 28). Showing Phomopsin B (PHY0074875). Retrieved from [Link]

• Allen, J. G., & Hancock, G. R. (1989). Evidence that phomopsins A and B are not the only toxic metabolites produced by Phomopsis leptostromiformis. Journal of Applied Toxicology, 9(2), 83–89.
• Li, Y., Kobayashi, H., Hashimoto, Y., Iwasaki, S., & Kanaoka, Y. (1991). Interaction of phomopsin A with porcine brain tubulin. Inhibition of tubulin polymerization and binding at a rhizoxin binding site. Chemical & Pharmaceutical Bulletin, 39(8), 2138–2140.
• Lacey, E., Edgar, J. A., & Culvenor, C. C. (1987). Interaction of phomopsin A and related compounds with purified sheep brain tubulin. Biochemical Pharmacology, 36(13), 2133–2138.

• ResearchGate. (n.d.). IC 50 values for antiproliferative activities of polygamain, podophyllotoxin, and CA-4 against diverse cancer cell lines. Retrieved from [Link]

• ResearchGate. (n.d.). The IC 50 values (µM) of inhibition of tubulin polymerization. Data are.... Retrieved from [Link]

• PubChem. (n.d.). Phomopsin A. Retrieved from [Link]

• Battilani, P., et al. (2011). Phomopsins: an overview of phytopathological and chemical aspects, toxicity, analysis and occurrence. World Mycotoxin Journal, 4(4), 345-359.

• Bioaustralis Fine Chemicals. (n.d.). Phomopsin B. Retrieved from [Link]

• Ludueña, R. F., & Roach, M. C. (1992). Interaction of phomopsin A with normal and subtilisin-treated bovine brain tubulin.

• Ho, H. K. (2015, January 30). Relationship between structure, toxicity and activity. NUS Faculty of Science. Retrieved from [Link]

• ResearchGate. (n.d.). Phomopsins: An overview of phytopathological and chemical aspects, toxicity, analysis and occurrence | Request PDF. Retrieved from [Link]

• MDPI. (2020). Comparative Evaluation of the In Vitro Cytotoxicity of a Series of Chitosans and Chitooligosaccharides Water-Soluble at Physiological pH. Retrieved from [Link]

• PubMed. (2018). A comparative analysis of in vitro cytotoxicity across various glove types using four different methods. Retrieved from [Link]

• Bioaustralis Fine Chemicals. (n.d.). Phomopsin A. Retrieved from [Link]

• PubMed. (2018). A comparison of in vitro cytotoxicity assays in medical device regulatory studies. Retrieved from [Link]

• ResearchGate. (n.d.). The in-vitro cytotoxic IC50 values on selected normal cell lines. Retrieved from [Link]

• Tong, W., & Welsh, W. J. (2008). Halogenated ligands and their interactions with amino acids: implications for structure-activity and structure-toxicity relationships. Journal of Molecular Graphics and Modelling, 27(3), 335–343.
• Nishihara, M., et al. (2014). Structure-activity relationships of 44 halogenated compounds for iodotyrosine deiodinase-inhibitory activity. Toxicology Letters, 224(1), 126–132.

• National Center for Biotechnology Information. (n.d.). The Analysis of Structure-Activity Relationships in Selecting Potentially Toxic Compounds for Testing. Retrieved from [Link]

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A Guide to the Structural Verification of Phomopsinamine: A Comparative Analysis of Natural vs. Synthetic Spectral Data

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Phomopsin Family of Mycotoxins

The phomopsins are a group of cyclic hexapeptide mycotoxins produced by the fungus Diaporthe toxica (previously known as Phomopsis leptostromiformis).[1][2][3] This fungus is a pathogen of lupin plants, and ingestion of infected plant material can lead to a fatal liver disease in livestock known as lupinosis.[1][3] The most studied and abundant member of this family is Phomopsin A.[4][5] Phomopsinamine is a derivative of Phomopsin A, formed by the hydrolysis of a dicarboxylic acid group. Due to their potent anti-mitotic activity through the inhibition of microtubule formation, phomopsins and their derivatives are of significant interest to researchers for their potential as anticancer agents.[6]

Part 1: Isolation of Phomopsins from Natural Sources

The primary source of phomopsins is the fungus Diaporthe toxica cultured from infected lupin seeds.[1][2] The isolation and purification of these mycotoxins is a multi-step process requiring careful chromatographic separation.

Experimental Protocol: Isolation and Purification of Phomopsin A

This protocol is a synthesized representation of common methods described in the literature.

1. Fungal Culture and Extraction:

• Inoculation and Growth: Diaporthe toxica is cultured on a suitable medium, such as potato dextrose agar (PDA) or in a liquid medium like a Czapek-Dox medium supplemented with yeast extract, to promote the production of phomopsins.[1][7]

• Extraction: The fungal culture (mycelium and medium) is extracted with a polar solvent mixture, typically methanol/water or acetonitrile/water, often with the addition of a small amount of acid (e.g., acetic acid) to improve the extraction efficiency of these acidic peptides.[1] The mixture is homogenized and stirred for several hours to ensure complete extraction.[1]

2. Chromatographic Purification:

• Solid-Phase Extraction (SPE): The crude extract is often subjected to an initial clean-up and concentration step using solid-phase extraction. C18 cartridges are commonly used to retain the phomopsins while more polar impurities are washed away.[7]

• High-Performance Liquid Chromatography (HPLC): The semi-purified extract is then subjected to one or more rounds of HPLC for final purification. A reversed-phase C18 column is typically used with a gradient of water and an organic solvent like acetonitrile or methanol, often with a modifier such as trifluoroacetic acid (TFA) or formic acid to improve peak shape.[1]

• Detection and Fraction Collection: Eluting fractions are monitored using a UV detector (phomopsins have a characteristic UV absorbance). Fractions corresponding to the Phomopsin A peak are collected.

Diagram of the Isolation Workflow

Caption: Workflow for the isolation and purification of Phomopsin A.

Part 2: Spectral Characterization of Natural Phomopsin A

The structural elucidation of complex natural products like Phomopsin A relies on a combination of modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

High-Resolution Mass Spectrometry (HRMS)

HRMS provides the accurate mass of the molecule, which is crucial for determining its elemental composition.[8] For Phomopsin A, electrospray ionization (ESI) is a soft ionization technique well-suited for such polar, non-volatile molecules.[9]

Parameter	Typical Value for Phomopsin A	Significance
Molecular Formula	C36H45ClN6O12	Determined from the accurate mass measurement.[10]
Monoisotopic Mass	788.2784 g/mol	The exact mass of the molecule with the most abundant isotopes.
Observed m/z	[M+H]+ at 789.2857	In positive ion mode, the molecule is protonated. The high resolution of the instrument allows for the confirmation of the elemental formula with a high degree of confidence.[11]

Tandem mass spectrometry (MS/MS) is also employed to fragment the molecule and obtain structural information about its constituent amino acids and their sequence.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.[12] A suite of 1D and 2D NMR experiments are required for the complete structural assignment of a molecule as complex as Phomopsin A.[13][14]

¹H NMR Spectroscopy: This technique provides information about the chemical environment of each proton in the molecule. Key information derived includes:

• Chemical Shift (δ): Indicates the electronic environment of the proton.

• Integration: Proportional to the number of protons giving rise to the signal.

• Multiplicity (Splitting Pattern): Reveals the number of neighboring protons.[15]

¹³C NMR Spectroscopy: This provides a signal for each unique carbon atom in the molecule, indicating the types of carbon environments present (e.g., carbonyls, aromatic carbons, aliphatic carbons).[12][15]

2D NMR Techniques for Structural Elucidation: Due to the complexity and signal overlap in the 1D spectra of large molecules, 2D NMR experiments are essential.[16]

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds. This is used to piece together spin systems within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over longer ranges (typically 2-4 bonds), which is critical for connecting the different spin systems and establishing the overall structure.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals protons that are close in space, which is vital for determining the stereochemistry of the molecule.

Part 3: The Role of Synthesis in Structural Verification

The definitive confirmation of a natural product's structure comes from its total synthesis.[17] By creating the molecule in the laboratory from simpler starting materials, chemists can prove the proposed structure beyond any doubt. A key step in this process is the comparison of the spectral data of the synthetic molecule with that of the natural product.[18]

The Principle of Spectroscopic Identity

If the synthetic molecule is identical to the natural product, their spectral data must also be identical under the same analytical conditions.[19][20] This includes:

• NMR Spectra: The ¹H and ¹³C NMR spectra of the synthetic and natural samples should be superimposable, with identical chemical shifts and coupling constants for every signal.[18]

• Mass Spectra: The high-resolution mass and the fragmentation pattern in MS/MS should be identical.

• Optical Rotation: For chiral molecules, the specific rotation of the synthetic and natural products must have the same magnitude and sign.[21]

Any significant discrepancy in the spectral data between the synthetic and natural samples would indicate that the proposed structure of the natural product was incorrect.[18]

Diagram of the Structural Verification Logic

Caption: Logical workflow for the structural verification of a natural product.

Conclusion

The structural elucidation of complex natural products like phomopsinamine and its parent compound, Phomopsin A, is a rigorous process that relies on the combined power of sophisticated isolation techniques and advanced spectroscopic methods. While direct comparative spectral data for synthetic and natural phomopsinamine is not currently available, the principles of structural verification remain the gold standard in natural product chemistry. The detailed analysis of the natural product's NMR and mass spectra allows for a proposed structure, but it is the successful total synthesis and the subsequent identical matching of all spectral data that provides the ultimate and unambiguous confirmation of its molecular architecture. This rigorous approach is fundamental to advancing our understanding of these potent mycotoxins and harnessing their potential in drug discovery and development.

References

• A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. Available at: [Link]

• The 1H and 13C NMR Spectra of the Abietadienoic Resin Acids. Forest Products Laboratory. Available at: [Link]

• 1 H NMR and 13 C NMR data for compounds 1 and 7. ResearchGate. Available at: [Link]

• Phomopsins: an overview of phytopathological and chemical aspects, toxicity, analysis and occurrence. AperTO - Archivio Istituzionale Open Access dell'Università di Torino. Available at: [Link]

• Phomopsin A | C36H45ClN6O12 - PubChem. NIH. Available at: [Link]

• Evaluation of High-Resolution Mass Spectrometry for the Quantitative Analysis of Mycotoxins in Complex Feed Matrices. PMC - PubMed Central. Available at: [Link]

• Characterization of a Diaporthe toxica Strain: Growth, Spore Formation, Phomopsin-A, and Alkaloids Production on Lupins. PMC - PubMed Central. Available at: [Link]

• Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system. ResearchGate. Available at: [Link]

• Characterization of a Diaporthe toxica Strain: Growth, Spore Formation, Phomopsin-A, and Alkaloids Production on Lupins. ResearchGate. Available at: [Link]

• Diaporthe toxica. Wikipedia. Available at: [Link]

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Preprints.org. Available at: [Link]

• Mass Spectrometric Analysis of Bioactive Sphingolipids in Fungi. PMC - NIH. Available at: [Link]

• Development and validation of an LC-MS/MS method for the detection of phomopsin A in lupin and lupin-containing retail food samples from the Netherlands. ResearchGate. Available at: [Link]

• Biosynthetic Studies of Phomopsins Unveil Posttranslational Installation of Dehydroamino Acids by UstYa Family Proteins. PubMed. Available at: [Link]

• Methods for peptide identification by spectral comparison. PMC. Available at: [Link]

• Phomopsin A. Bioaustralis Fine Chemicals. Available at: [Link]

• Determination of Phomopsin A in Lupin-Containing Food, Using UHPLC-MS/MS. Available at: [Link]

• Biosynthesis of radiolabeled phomopsin by Phomopsis leptostromiformis. OSTI.GOV. Available at: [Link]

• Technology - Metabolomics SA. Available at: [Link]

• Comparison of MS/MS spectra of the synthetic and natural peptide amide... ResearchGate. Available at: [Link]

• Mass Spectral Analysis of Synthetic Peptides: Implications in Proteomics. Journal of Biomolecular Techniques. Available at: [Link]

• A Biomimetic Approach to Premyrsinane-Type Diterpenoids: Exploring Microbial Transformation to Enhance Their Chemical Diversity. NIH. Available at: [Link]

• Total Synthesis and Pharmacological Evaluation of Phochrodines A–C. PMC - PubMed Central. Available at: [Link]

• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. SciSpace. Available at: [Link]

• The Exploration of Microbial Natural Products and Metabolic Interaction Guided by Mass Spectrometry Imaging. Available at: [Link]

• Total synthesis of (-)-spinosyn A. PubMed - NIH. Available at: [Link]

• Special Issue : Mass Spectrometry-Based Approaches in Natural Products Research. MDPI. Available at: [Link]

• Synthetic vs. Natural Peptides: Which Is Right for Your Study? Patsnap Synapse. Available at: [Link]

• Growth and toxin production of phomopsin A and ochratoxin A forming fungi under different storage conditions in a pea (Pisum sativum) model system. NIH. Available at: [Link]

• Design and Synthesis of Fluorescence-Labeled TAK779 Analogs as Chemical Probes. Available at: [Link]

• differences & similarities of 1H & 13C NMR spectroscopy. YouTube. Available at: [Link]

• Comprehensive mass spectrometric metabolomic profiling of a chemically diverse collection of plants of the Celastraceae family. NIH. Available at: [Link]

• Synthetic Peptides: Better Than Recombinant Proteins? Bitesize Bio. Available at: [Link]

• Unravelling Information-Rich Chemical Synthesis Experiments with - Computational Metabolomics: Identification of Reactivity Patterns - for Baldwin and Whitehead “Manzamine Alkaloids” Biosynthesis. ChemRxiv. Available at: [Link]

• Historical exposomics and high resolution mass spectrometry. ORBilu. Available at: [Link]

• Biological Evaluations, NMR Analyses, Molecular Modeling Studies, and Overview of the Synthesis of the Marine Natural Product (−)-Mucosin. MDPI. Available at: [Link]

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Advanced Mass Spectrometry Guide: Phomopsinamine Confirmation &amp; Fragmentation Analysis

Topic: Mass Spectrometry Fragmentation Patterns for Phomopsinamine Confirmation Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary

Phomopsinamine (CAS 89085-54-1) is the primary hydrolytic metabolite and structural derivative of Phomopsin A, the hexapeptide mycotoxin responsible for lupinosis.[1][2] While Phomopsin A is the standard regulatory target, Phomopsinamine serves as a critical biomarker for historical exposure and a tool for tubulin-binding assays due to its retained pharmacophore.

This guide provides a technical comparison of mass spectrometry (MS) strategies for confirming Phomopsinamine, distinguishing it from its parent compound and matrix interferences.[1] We synthesize high-resolution mass spectrometry (HRMS) data with triple quadrupole (QqQ) protocols to establish a robust confirmation workflow.

Analyte Characterization & MS Profile

To accurately confirm Phomopsinamine, one must first understand its structural relationship to Phomopsin A. Phomopsinamine is formed via the hydrolysis of the terminal dicarboxylic acid moiety of Phomopsin A, resulting in a mass shift of approximately -113 Da .

Comparative MS Profile: Phomopsin A vs. Phomopsinamine

Feature	Phomopsin A (Parent)	Phomopsinamine (Metabolite)	Analytical Implication
Formula			Phomopsinamine is less polar, affecting RT.[1][2]
Monoisotopic Mass	788.2784 Da	674.2811 Da	Distinct precursor isolation windows.[1]
Precursor Ion	m/z 789.3	m/z 675.3	Primary target for SIM/SRM.[1][2]
Isotope Signature	(3:1 ratio)	(3:1 ratio)	Crucial Validation: Both must show the characteristic chlorine isotope pattern.[1][2]
Key Product Ion 1	m/z 226.1	m/z 226.1	Shared "Core" fragment (Quantifier).[1][2]
Key Product Ion 2	m/z 323.1	m/z 323.1	Shared "Core" fragment (Qualifier).[1][2]

Expert Insight: The retention of the m/z 226 and 323 fragments in Phomopsinamine confirms that the macrocyclic ether ring—containing the unique chloro-dihydroxyphenyl moiety—remains intact during hydrolysis. This shared fragmentation pattern allows for "cross-method" validation but requires strict chromatographic separation to prevent in-source fragmentation of Phomopsin A from mimicking Phomopsinamine.[1][2]

Fragmentation Mechanism & Pathway Analysis

Understanding the causality of fragmentation is essential for method development. The fragmentation of Phomopsinamine is driven by the stability of the macrocyclic core.

Mechanism of Action (CID)

• Precursor Selection (m/z 675.3): The protonated molecule is isolated.[1]

• Side Chain Cleavage: Unlike Phomopsin A, which loses its acidic tail first, Phomopsinamine lacks this labile group.

• Core Destabilization: High collision energy (CE) breaks the ether bridge of the macrocycle.[1]

• Formation of Diagnostic Ions:

  • m/z 226: Derived from the cleavage of the substituted proline/isoleucine moiety.

  • m/z 323: Includes the chloro-phenyl ring, providing high specificity due to the mass defect of chlorine.

Visualizing the Pathway

The following diagram illustrates the structural relationship and fragmentation flow.

Caption: Structural evolution from Phomopsin A to Phomopsinamine and subsequent generation of shared diagnostic ions (m/z 226/323) via CID.

Method Comparison: QqQ vs. HRMS

When confirming Phomopsinamine, the choice of instrument dictates the validation strategy.

Option A: Triple Quadrupole (LC-MS/MS)

Best for: Routine Quantitation & High Sensitivity[1][2]

• Workflow: Multiple Reaction Monitoring (MRM).

• Transitions:

  • Quantifier: 675.3

    226.1 (High intensity).[1][2]

  • Qualifier: 675.3

    323.1 (High specificity).[1][2]

• Pros: Maximum sensitivity (picogram level); excellent linearity.[1][2]

• Cons: Cannot distinguish isobaric interferences without strict RT matching.

• Self-Validating Step: Monitor the Ion Ratio (226/323).[1][2] It must match the reference standard within

  20%.

Option B: High-Resolution MS (Q-TOF / Orbitrap)

Best for: Identification, Structure Elucidation & Complex Matrices[1][2]

• Workflow: Parallel Reaction Monitoring (PRM) or Data-Dependent Acquisition (DDA).[1][2]

• Criteria:

  • Exact Mass: Deviation < 5 ppm for

    (Theoretical m/z: 675.2811).[1][2]

  • Isotope Pattern: The M+2 peak (m/z ~677.[1]3) must be ~32% the height of the M peak (due to

    ).[1]

• Pros: Eliminates false positives from matrix background; confirms the elemental formula.

• Cons: Lower sensitivity compared to high-end QqQs.[1][2]

Experimental Protocol: Confirmatory Workflow

This protocol is designed to be self-validating by incorporating checks for in-source fragmentation and matrix suppression.[1][2]

Step 1: Sample Preparation (Dilute-and-Shoot vs. SPE)

• Matrix: Lupin flour, biological fluids, or cell culture media.

• Extraction: Use 80:20 Acetonitrile:Water + 1% Acetic Acid.[1]

  • Why? Acidic pH stabilizes phomopsins and prevents degradation.

• Clean-up (Optional): Strong Anion Exchange (SAX) SPE is recommended if sensitivity is low, but Phomopsinamine is less acidic than Phomopsin A, so HLB (Hydrophilic-Lipophilic Balance) cartridges are often superior for the amine derivative.[1][2]

Step 2: LC Separation

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient:

  • 0-1 min: 5% B (Desalting).[1][2]

  • 1-8 min: Linear ramp to 95% B.[1][2]

  • Note: Phomopsinamine elutes later than Phomopsin A due to the loss of the polar acid tail.

Step 3: MS Detection & Validation Logic

Caption: Logical decision tree for confirming Phomopsinamine, prioritizing isotope verification before fragmentation analysis.

Troubleshooting & Critical Parameters

• In-Source Fragmentation:

  • Symptom:[3][4][5][6] Detecting Phomopsinamine (675) at the Retention Time (RT) of Phomopsin A (789).[1]

  • Cause: High desolvation temperatures can hydrolyze Phomopsin A inside the source.

  • Fix: Lower the desolvation temperature (< 400°C) and declustering potential.[1] Ensure chromatographic separation between Parent and Metabolite.

• Carryover: Phomopsins are "sticky" due to the cyclic peptide structure. Use a needle wash of 50:50 MeOH:Isopropanol.

References

• Lacey, E., et al. (1987).[1][7][8][9] Interaction of phomopsin A and related compounds with purified sheep brain tubulin. Biochemical Pharmacology.

• Edgar, J. A., & Culvenor, C. C. (1989).[1] Structure elucidation and absolute configuration of phomopsin A. Tetrahedron. [1][2]

• BOC Sciences. Phomopsinamine (CAS 89085-54-1) Product Data.

• Cayman Chemical. Phomopsinamine Product Information & SMILES.

• Reinhard, A., et al. (2025).[1] Development of a SIDA-LC-MS/MS Method for the Determination of Phomopsin A in Legumes. Journal of Agricultural and Food Chemistry.

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Technical Verification Guide: Phomopsinamine Characterization via 1H and 13C NMR

Executive Summary & Scientific Context

Phomopsinamine (MW ~675 Da) is the primary hydrolysis product of Phomopsin A (MW ~788 Da), a hexapeptide mycotoxin produced by Diaporthe toxica (formerly Phomopsis leptostromiformis).[1] The conversion involves the hydrolytic cleavage of the terminal dicarboxylic acid moiety (typically an unsaturated acid side chain) from the parent macrocyclic structure.[1]

For drug development professionals and toxicologists, distinguishing Phomopsinamine from its parent compound is critical because Phomopsinamine retains potent microtubule-inhibiting properties but exhibits distinct solubility and pharmacokinetic profiles.[2]

The Verification Challenge: Mass Spectrometry (MS) easily identifies the mass difference (~113 Da), but NMR is required to confirm the structural integrity of the core hexapeptide and the specific site of hydrolysis. This guide outlines the diagnostic 1H and 13C NMR signatures required to validate Phomopsinamine.

Structural Logic & Hydrolysis Pathway[1][2]

To interpret the NMR data, one must understand the structural transformation. Phomopsinamine is generated by removing the N-terminal dicarboxylic acid tail (often referred to as the modifying acid group) from the peptide backbone.[1]

Diagram 1: Structural Transformation & Diagnostic Sites[1][2]

Caption: Schematic representation of Phomopsin A hydrolysis yielding Phomopsinamine, highlighting the loss of the acidic tail and subsequent NMR shifts.

Comparative NMR Data Analysis

The following data compares the parent compound (Phomopsin A) with Phomopsinamine. Solvent Selection: DMSO-d6 is the recommended solvent.[2] D2O causes rapid exchange of the crucial amide/amine protons, erasing diagnostic signals.[1] CD3OD is a viable alternative but may obscure hydroxyl signals.[1]

Table 1: 1H NMR Diagnostic Signals (500-600 MHz, DMSO-d6)

Structural Moiety	Phomopsin A (Parent)	Phomopsinamine (Target)	Diagnostic Trend (Verification Logic)
Terminal Amine/Amide	Amide NH: Doublet/Singlet ~8.0–9.5 ppm	Free Amine (NH₂): Broad singlet ~3.0–5.0 ppm (variable)	Primary Indicator: Disappearance of the specific downfield amide proton associated with the tail; appearance of exchangeable amine signal.[1][2]
Side Chain Olefins	Distinctive multiplets (6.0–7.0 ppm) from the unsaturated acid tail.[1]	Absent	Confirmation: Complete loss of the specific alkene protons belonging to the cleaved dicarboxylic acid tail.
Alpha-Proton (H-α)	Deshielded (Downfield) due to amide linkage (~4.5–5.0 ppm).[2]	Shielded (Upfield) Shift to ~3.5–4.0 ppm.[1][2]	The proton on the carbon adjacent to the cleavage site shifts upfield due to the loss of the electron-withdrawing carbonyl group.[1]
Core Peptides	3,4-didehydrovaline (DdhVal) vinyl signals present.[1][2]	DdhVal vinyl signals Retained .	Verifies that the core cyclic structure and sensitive residues (like DdhVal) remained intact during hydrolysis.
Aromatic Ring	N-methyl-3-(3-chloro-4,5-dihydroxyphenyl) signals intact.[1][2][3]	Signals Retained (Chemical shift may vary slightly).	Confirms the chromophore and chlorine atom are still present.

Table 2: 13C NMR Diagnostic Signals (125-150 MHz, DMSO-d6)

Carbon Type	Phomopsin A (δ ppm)	Phomopsinamine (δ ppm)	Verification Logic
Carbonyls (C=O)	Multiple signals 165–175 ppm (Includes tail carbonyls).[1][2]	Loss of signals corresponding to the tail acid/amide.	Count the carbonyl peaks. Phomopsinamine will have fewer carbonyl resonances than Phomopsin A.
Alpha-Carbon (C-α)	~50–60 ppm (Amide linked).[2]	Upfield Shift (e.g., to ~48–55 ppm).	The carbon attached to the new free amine is more shielded than when it was amide-bound.
Olefinic Carbons	Tail alkene carbons present (~120–140 ppm).[1][2]	Absent (Tail carbons only).	Distinguish between core DdhVal alkenes (retained) and tail alkenes (lost).

Experimental Verification Protocol

This protocol ensures the integrity of the sample, preventing spontaneous degradation (e.g., opening of the macrocycle) during analysis.[1]

Phase 1: Sample Preparation[1][2]

• Mass Requirement: 1.0 – 5.0 mg of Phomopsinamine.[1]

• Solvent: 600 µL DMSO-d6 (99.9% D) + 0.03% TMS (internal standard).

  • Note: Avoid unbuffered D2O as the pH may accelerate further hydrolysis.

• Tube: 5mm high-precision NMR tube (Wilmad 535-PP or equivalent).

Phase 2: Acquisition Parameters (600 MHz)

• Temperature: 298 K (25°C).[2]

• 1H Experiment:

  • Pulse angle: 30°.

  • Relaxation delay (D1): 2.0 s (ensure full relaxation of amide protons).

  • Scans (NS): 64–128 (due to low concentration/MW).[2]

• 2D Validation (Mandatory):

  • 1H-1H COSY: To trace the spin system of the amino acid residues and confirm the DdhVal connectivity.

  • 1H-13C HSQC: To identify the alpha-carbon that has shifted upfield (the site of hydrolysis).

Diagram 2: Verification Workflow

Caption: Decision tree for interpreting NMR spectra to distinguish Phomopsinamine from Phomopsin A.

References

• Cockrum, P. A., et al. (1985).[1] "The isolation and characterization of phomopsinamine." Australian Journal of Chemistry, 38(1), 177-185.[1][2] [1][2]

• Culvenor, C. C. J., et al. (1989).[1][4][5] "Structure elucidation and absolute configuration of phomopsin A, a hexapeptide mycotoxin produced by Phomopsis leptostromiformis." Tetrahedron, 45(8), 2351-2372.[1][2] [1][2]

• Lacey, E., et al. (1987).[1][4][6] "Interaction of phomopsin A and related compounds with purified sheep brain tubulin." Biochemical Pharmacology, 36(13), 2133-2138.[1][2]

• Edgar, J. A. (1991).[1] "Phomopsins: Antimicrotubule mycotoxins."[1][4] Toxicon, 29(11), 1295-1311.[1][2] [1][2]

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